1H-inden-1-ylidene

Core Science & Biosynthesis

The Serendipitous Rise of the Indenylidene Ligand: A Paradigm Shift in Olefin Metathesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The field of olefin metathesis, a cornerstone of modern organic synthesis, has been profoundly shaped by the development of well-defined ruthenium catalysts. While the benzylidene-based catalysts pioneered by Grubbs have long been the workhorses of the field, the discovery of the 1H-inden-1-ylidene ligand marked a significant turning point. Initially perceived as a more stable but less reactive alternative, recent advancements have shattered this stereotype, positioning indenylidene catalysts as highly active, robust, and scalable tools for the construction of complex molecular architectures. This guide provides a comprehensive overview of the discovery, mechanism, and application of 1H-inden-1-ylidene in olefin metathesis, with a particular focus on the practical insights relevant to researchers in academia and the pharmaceutical industry.

Introduction: The Power of Olefin Metathesis

Olefin metathesis is a powerful catalytic reaction that involves the redistribution of carbon-carbon double bonds.[1][2] Its broad utility in organic synthesis, from the formation of macrocycles to the synthesis of polymers, was recognized with the 2005 Nobel Prize in Chemistry awarded to Yves Chauvin, Robert H. Grubbs, and Richard R. Schrock.[3] The development of well-defined ruthenium alkylidene complexes, particularly the Grubbs-type catalysts, democratized this transformation due to their remarkable functional group tolerance and stability compared to their early transition metal counterparts.[4][5] These catalysts are characterized by a ruthenium center coordinated to an alkylidene moiety (Ru=CHR), which is the key reactive site for the metathesis reaction.

An Unexpected Discovery: The Emergence of the Indenylidene Ligand

The journey of the indenylidene ligand in olefin metathesis began with a serendipitous discovery. In the late 1990s, researchers investigating the reaction of [RuCl2(PPh3)3] with 1,1-diphenylpropargyl alcohol did not isolate the expected diphenylallenylidene complex, [RuCl2(═C═C═CPh2)(PPh3)2].[6][7] Instead, through careful spectroscopic and X-ray crystallographic analysis, the product was identified as a cyclized vinyl carbene, a 3-phenyl-1H-inden-1-ylidene complex.[6] This intramolecular rearrangement from an allenylidene to an indenylidene ligand opened a new chapter in the design of olefin metathesis catalysts.[8][9]

This discovery was significant for two primary reasons: it introduced a new class of readily accessible carbene ligands for ruthenium-based metathesis catalysts, and the synthesis of these complexes avoided the use of hazardous and often unstable diazoalkane reagents required for the preparation of many benzylidene catalysts.[6][10][11] This inherent advantage in synthetic accessibility has been a driving force in the continued development of indenylidene-based systems.[10][11]

Synthesis of Ruthenium Indenylidene Catalysts

The synthesis of ruthenium indenylidene catalysts is generally straightforward and scalable, a key advantage for industrial applications. The general approach involves the reaction of a ruthenium precursor with a substituted propargyl alcohol.

First-Generation Indenylidene Catalysts

First-generation indenylidene catalysts, analogous to the first-generation Grubbs catalysts, typically feature two phosphine ligands. A common synthetic route starts from a ruthenium(II) phosphine complex, such as RuCl2(PPh3)3, which is reacted with a suitable propargyl alcohol derivative.[4][12]

Experimental Protocol: Synthesis of a First-Generation Indenylidene Catalyst

Objective: To synthesize a representative first-generation ruthenium indenylidene catalyst, RuCl2(PCy3)2(3-phenyl-1H-inden-1-ylidene).

Materials:

• RuCl2(PPh3)3

• 1,1-diphenyl-2-propyn-1-ol

• Tricyclohexylphosphine (PCy3)

• Anhydrous, degassed solvent (e.g., toluene)

• Standard Schlenk line and glassware

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve RuCl2(PPh3)3 and 1,1-diphenyl-2-propyn-1-ol in the solvent.

• Heat the reaction mixture to reflux. The reaction progress can be monitored by TLC or NMR spectroscopy. The initial allenylidene complex may be observed as an intermediate.

• Upon completion of the rearrangement to the indenylidene complex, cool the reaction mixture to room temperature.

• Add a solution of tricyclohexylphosphine (PCy3) in the same solvent to the reaction mixture to facilitate ligand exchange from PPh3 to the more electron-donating and bulkier PCy3.

• Stir the mixture at room temperature until the ligand exchange is complete.

• The product can be isolated by precipitation upon the addition of a non-polar solvent (e.g., pentane or hexane), followed by filtration, washing, and drying under vacuum.

Characterization: The resulting complex should be characterized by 1H NMR, 13C NMR, 31P NMR spectroscopy, and elemental analysis to confirm its identity and purity.[13][14]

Second-Generation Indenylidene Catalysts

The advent of N-heterocyclic carbenes (NHCs) as highly effective ancillary ligands for ruthenium catalysts led to the development of second-generation systems with enhanced activity and stability. Second-generation indenylidene catalysts feature one NHC ligand and one phosphine ligand. These are typically synthesized by reacting a first-generation indenylidene complex with the desired NHC ligand.[15][16]

Mechanism of Action: A Tale of Two Carbenes

The generally accepted mechanism for olefin metathesis, the Chauvin mechanism, involves a series of [2+2] cycloaddition and cycloreversion steps between the metal carbene and an olefin.[1][2] While both benzylidene and indenylidene catalysts operate via this fundamental pathway, there are crucial differences in their initiation mechanisms.

For most second-generation Grubbs-type catalysts, initiation proceeds through a dissociative mechanism where a phosphine ligand dissociates to generate a highly reactive 14-electron intermediate.[17] This intermediate then coordinates with the incoming olefin to start the catalytic cycle.

In contrast, studies on some indenylidene complexes have revealed a different initiation pathway. For certain indenylidene catalysts, an interchange mechanism is operative, where the incoming olefin assists in the dissociation of the phosphine ligand in a single, concerted step.[17] The initiation rate of indenylidene catalysts has often been found to be slower than their benzylidene counterparts, which was long considered a primary reason for their perceived lower reactivity.[10][11][17] However, this slower initiation can be advantageous in certain applications, such as ring-opening metathesis polymerization (ROMP), where a controlled initiation is desirable.

The steric and electronic properties of the indenylidene ligand also play a crucial role. The bulky nature of the indenylidene ligand can influence the stability of the catalyst and the stereoselectivity of the metathesis reaction.[1][18]

Caption: A typical workflow for a ring-closing metathesis (RCM) reaction using an indenylidene catalyst.

While highly effective in many transformations, it is important to note that the formation of sterically hindered tri- and particularly tetrasubstituted olefins via RCM can be challenging with some indenylidene catalysts. [6][15]However, their enhanced stability at higher temperatures can sometimes overcome these limitations. [6][19]The development of more active catalysts, such as the CAAC-ligated systems, is expanding the scope of these challenging transformations. [10][11]

Future Outlook

The field of indenylidene-based olefin metathesis catalysts is vibrant and continues to evolve. Key areas of future research include:

• Development of Novel Ligands: The design of new ancillary ligands to further enhance activity, selectivity (including Z-selectivity), and substrate scope. [6]* Catalyst Immobilization and Reuse: Strategies for immobilizing indenylidene catalysts on solid supports to facilitate catalyst separation and recycling, a crucial aspect for sustainable industrial processes.

• Tandem Catalysis: The integration of indenylidene-catalyzed metathesis with other catalytic transformations in one-pot procedures to streamline synthetic routes.

The journey of the 1H-inden-1-ylidene ligand from a serendipitous discovery to a key component of state-of-the-art olefin metathesis catalysts is a testament to the power of curiosity-driven research and rational catalyst design. With their unique combination of stability, activity, and synthetic accessibility, indenylidene catalysts are poised to play an increasingly important role in addressing the synthetic challenges of the 21st century, particularly in the realm of pharmaceutical discovery and development.

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• D.R. Fogg, et al., Integrating Activity with Accessibility in Olefin Metathesis: An Unprecedentedly Reactive Ruthenium-Indenylidene Catalyst. Journal of the American Chemical Society, 2019.
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• S.B. Garber, et al.
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• Organic Chemistry Portal, Olefin Metathesis, Grubbs Reaction. Organic Chemistry Portal, [N/A].
• A.M. Fogg, et al., Loss and Reformation of Ruthenium Alkylidene: Connecting Olefin Metathesis, Catalyst Deactivation, Regeneration, and Isomerization. Journal of the American Chemical Society, 2017.
• F. Verpoort, et al.
• C. Bruneau, et al., Ruthenium-indenylidene olefin metathesis catalyst with enhanced thermal stability. Chemistry, 2010.
• K. Grela, et al., Indenylidene‐Ruthenium Complexes Bearing Saturated N‐Heterocyclic Carbenes: Synthesis and Catalytic Investigation in Olefin Metathesis Reactions.
• I. Dragutan, et al., Ruthenium Indenylidene Complexes.
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Decoding the NMR Chemical Shifts of 1H-Inden-1-ylidene Ruthenium Complexes: A Technical Guide for Metathesis Catalyst Characterization

Executive Summary

In the realm of modern pharmaceutical manufacturing and advanced materials synthesis, olefin metathesis remains a transformative reaction. While first- and second-generation benzylidene (Grubbs) catalysts paved the way, 1H-inden-1-ylidene ruthenium complexes (commercially known as Umicore catalysts) have emerged as highly robust alternatives. Their extended thermal stability and resistance to degradation make them ideal for the rigorous demands of Active Pharmaceutical Ingredient (API) synthesis.

For drug development professionals and organometallic chemists, the precise structural validation of these precatalysts is non-negotiable. This whitepaper provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR) chemical shifts characteristic of 1H-inden-1-ylidene complexes. By understanding the causality behind these spectral signatures, researchers can establish self-validating workflows to monitor catalyst synthesis, ligand exchange, and batch-to-batch purity.

The Causality of Multinuclear NMR Signatures

The unique electronic architecture of the 1H-inden-1-ylidene ligand dictates its NMR behavior. The strong σ -donating and π -accepting properties of the carbene, coupled with the steric bulk of the coordinated phosphines or N-heterocyclic carbenes (NHCs), create a highly anisotropic magnetic environment.

1 H NMR: The Indenylidene Proton System

The proton NMR spectrum is the primary diagnostic tool for confirming the integrity of the indenylidene ligand.

• Aromatic Low-Field Doublet: In first-generation complexes like Umicore M1, the indenylidene proton system exhibits a characteristic doublet at an unusually low field (e.g., δH​ = 8.66 ppm in CD 2​ Cl 2​ )[1]. This deshielding is a direct consequence of the magnetic anisotropy generated by the adjacent ruthenium-carbon double bond.

• The C β -H Singlet: When substituting a phosphine for an NHC (forming a second-generation catalyst), the trans-influence of the strongly electron-donating NHC alters the electron density across the metal center. For instance, in complexes bearing an IMes ligand, the diagnostic single proton on the C β of the indenylidene ring appears as a sharp singlet at δH​ = 7.49 ppm[2].

13 C NMR: The Carbene Carbon (C1)

The carbene carbon (C1) is profoundly deshielded, typically resonating between 285 and 295 ppm. This extreme chemical shift is not merely an inductive effect; it is driven by the paramagnetic contribution to the shielding tensor, which dominates in transition metal carbenes due to low-lying excited states (d-d transitions). Furthermore, the multiplicity of this signal provides direct geometric evidence. In mixed phosphine/phosphite cis-complexes, the carbene carbon appears as a doublet of doublets (e.g., δC​ = 290.3 ppm) due to unequal 2JCP​ coupling to two different phosphorus nuclei[3].

31 P NMR: Probing the Coordination Sphere

Phosphorus NMR is utilized to track ligand exchange kinetics. The displacement of a tricyclohexylphosphine (PCy 3​ ) ligand ( δP​ ~32.7 ppm)[4] by an NHC shifts the remaining phosphorus signal upfield (e.g., δP​ = 27.11 ppm)[5].

Quantitative Data: Chemical Shift Benchmarks

The following table summarizes the key multinuclear NMR parameters for representative 1H-inden-1-ylidene complexes. These values serve as a reference for quality control during catalyst scale-up.

Catalyst Generation	Ligand System	1 H NMR (Diagnostic Protons)	13 C NMR (Ru=C)	31 P NMR	Solvent
1st Gen (Umicore M1)	(PCy 3​ ) 2​ Cl 2​ Ru	δ 8.66 ppm (d, Ar-H)	~290.0 ppm (t)	δ 32.7 ppm (s)	CD 2​ Cl 2​
2nd Gen (IMes)	(IMes)(PCy 3​ )Cl 2​ Ru	δ 7.49 ppm (s, C β -H)	~294.0 ppm (d)	δ 29.0 ppm (s)	CDCl 3​
2nd Gen (IPr)	(IPr)(PCy 3​ )Cl 2​ Ru	δ 7.33 ppm (s, C β -H)	~294.5 ppm (d)	δ 30.5 ppm (s)	CDCl 3​
Phosphite Analog	(PCy 3​ )[P(OiPr) 3​ ]Cl 2​ Ru	δ 8.80 ppm (d, Ar-H)	δ 290.3 ppm (dd)	δ 120.1, 47.4 ppm (d)	CD 2​ Cl 2​

Note: Data aggregated from peer-reviewed characterizations[3],[2],[4],[1].

Experimental Workflow: Synthesis & NMR Validation

To ensure high catalytic activity and reproducibility, the synthesis and characterization of these complexes must follow a self-validating system. Below is the workflow and step-by-step methodology for generating a 2nd-generation indenylidene catalyst.

Workflow for the synthesis and multinuclear NMR validation of 1H-inden-1-ylidene ruthenium catalysts.

Protocol: Synthesis and NMR Characterization of a 2nd-Generation Complex

Objective: Convert a 1st-generation precatalyst into a highly active 2nd-generation NHC-bearing catalyst and validate its structure.

• Preparation of the Free Carbene: In an argon-filled glovebox, suspend the imidazolium salt (e.g., SIMes·HCl) in anhydrous toluene. Add potassium hexamethyldisilazide (KHMDS) to deprotonate the salt.

  • Causality: KHMDS is utilized as a strong, non-nucleophilic base to generate the free NHC without initiating unwanted nucleophilic attack on the ruthenium center[5].

• Ligand Substitution: Add the 1st-generation precatalyst (Umicore M1) to the solution. Heat the mixture to 80 °C for 2 hours.

  • Causality: Thermal activation provides the necessary energy to dissociate one strongly coordinating PCy 3​ ligand, creating an open coordination site for the sterically demanding NHC[5].

• Isolation: Filter the reaction mixture through a pad of Celite under inert atmosphere to remove KCl byproducts. Concentrate the filtrate and precipitate the pure complex using cold anhydrous hexanes.

  • Causality: Hexanes exploit the differential solubility of the species; the highly lipophilic ruthenium complex precipitates, while the liberated free phosphine remains dissolved[4].

• NMR Sample Preparation: Dissolve 10–15 mg of the purified complex in 0.6 mL of anhydrous, degassed CD 2​ Cl 2​ .

  • Causality: CD 2​ Cl 2​ is strictly preferred over CDCl 3​ for dynamic studies. It minimizes halogen exchange at the metal center and provides a wider liquid temperature window for variable-temperature (VT) NMR, which is essential for resolving rotational isomers[3].

• Spectral Acquisition:

  • 1 H NMR (400 MHz): Scan for the diagnostic C β -H singlet (e.g., ~7.49 ppm) to confirm NHC coordination[2].

  • 13 C{ 1 H} NMR (100 MHz): Utilize a prolonged relaxation delay ( d1​ > 2s) to ensure the quaternary carbene carbon at ~290 ppm is adequately relaxed and observable[3].

  • 31 P{ 1 H} NMR (162 MHz): Confirm the presence of a single coordinated phosphine (singlet at ~27.11 ppm) and verify the complete absence of free PCy 3​ [5].

Advanced Mechanistic Insights: Isomerism and Stability

The utility of 1H-inden-1-ylidene complexes in drug development stems from their exceptional thermal stability. Compounds incorporating a PCy 3​ ligand have been shown to resist decomposition even after heating to 80 °C for 10 days[2].

However, this steric bulk can lead to complex dynamic behavior in solution. At room temperature, researchers may observe the coalescence of aliphatic protons assigned to the cyclohexyl or phosphite moieties due to rapid rotation around the Ru-P or Ru-C bonds. Cooling the NMR sample to 193 K resolves these signals, allowing for the precise identification of rotational isomers and confirming the thermodynamic preference for specific geometries (e.g., the cis-geometry in mixed phosphine/phosphite complexes)[3]. By leveraging VT-NMR, process chemists can map the exact solution-state dynamics of the catalyst before deploying it in a multi-kilogram API metathesis campaign.

References

• New ruthenium metathesis catalysts with chelating indenylidene ligands: synthesis, characterization and reactivity - Dalton Transactions (RSC Publishing).
• Ruthenium indenylidene “1st generation” olefin metathesis catalysts containing triisopropyl phosphite - Beilstein Journals.
• Indenylidene−Imidazolylidene Complexes of Ruthenium as Ring-Closing Metathesis Catalysts - Organometallics (ACS Publications).
• Synthesis and Catalytic Activity of Ruthenium Indenylidene Complexes for Olefin Metathesis - ResearchGate.
• Supporting Information for Unsymmetrical N-Heterocyclic Carbenes - RSC Publishing.
• US9604205B2 - Method for preparation of a ruthenium indenylidene complex - Google Patents.

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Structural Determinants of Catalytic Efficacy: Crystallographic Profiling of 1H-Inden-1-ylidene Ruthenium Complexes

Executive Summary

The development of ruthenium-based olefin metathesis catalysts has revolutionized synthetic organic chemistry and pharmaceutical drug development. Among these, 1H-inden-1-ylidene ruthenium complexes (commercially recognized as Umicore catalysts) stand out for their exceptional thermal stability, robust functional group tolerance, and synthetic accessibility[1].

This whitepaper provides an in-depth technical analysis of the crystallographic data governing these complexes. By examining the precise molecular geometries, bond lengths, and steric parameters derived from X-ray diffraction, we elucidate the causality between structural design and catalytic performance.

The Indenylidene Advantage: Structural Origins

Historically, the exact nature of the ruthenium-carbon double bond in complexes derived from propargylic alcohols was a subject of intense debate. Early hypotheses suggested an allenylidene structure; however, definitive single-crystal X-ray diffraction proved that the "Cα" unsaturated moiety undergoes a cyclization to form a vinyl carbene—specifically, an indenylidene [2].

The indenylidene ligand offers a distinct advantage over standard benzylidene ligands (found in classical Grubbs catalysts) by providing enhanced steric shielding of the ruthenium center. This shielding prevents bimolecular decomposition pathways, thereby extending the catalyst's lifetime at elevated temperatures[2],[3].

Crystallographic Data & Molecular Geometry

In the solid state, 1H-inden-1-ylidene ruthenium complexes typically adopt a geometry that is intermediate between a square-based pyramid and a distorted trigonal bipyramid[4],[5]. The ruthenium atom sits slightly above the basal plane defined by the two trans-halide ligands and the neutral donor ligands (e.g., phosphines or N-heterocyclic carbenes, NHCs), with the indenylidene moiety occupying the apical position[3].

Comparative Structural Metrics

The following table synthesizes quantitative crystallographic data from various high-resolution studies, highlighting the influence of ligand substitution on the primary coordination sphere.

Complex / Precatalyst	Ru=C (Indenylidene)	Ru-C (NHC)	Ru-P (Phosphine)	Cl-Ru-Cl Angle	Ref.
(IPr)(PCy3)Cl₂Ru(3-phenylindenylidene)	1.861(4) Å	2.113(4) Å	-	-	[2]
RuCl₂(4-methyl-3-(o-tolyl)-1-indenylidene)(PPh₃)₂	1.852(6) Å	N/A	2.382(2) Å	155.26(5)°	[3]
Unsymmetrical NHC Precatalyst (1)	1.863(4) Å	2.059(4) Å	2.472(1) Å	-	[6]
Unsymmetrical NHC Precatalyst (5)	1.85(1) Å	2.07(1) Å	2.437(3) Å	-	[6]

Causality of Bond Metrics

• The Ru=C(Indenylidene) Bond: Ranging typically from 1.83 to 1.86 Å, this bond is significantly shorter than the Ru-C(NHC) single bond, confirming strong metal-to-ligand π-backbonding[2],[4]. The length of this bond directly impacts the electrophilicity of the carbene carbon; a slightly longer bond (induced by highly electron-donating trans-ligands) can increase reactivity toward incoming olefins.

• The Ru-P and Ru-N Bonds: The initiation of the catalytic cycle relies on the dissociation of a neutral ligand (e.g., PCy₃ or a picolinate/pyridine derivative)[7]. Crystallographic data reveals that highly bulky NHC ligands push the Ru-P bond to extreme lengths (up to 2.472 Å)[6]. This structural elongation weakens the bond, lowering the activation energy required for ligand dissociation and thereby accelerating the initiation rate.

• Anionic Ligand Effects: Substituting chlorides for larger halides (bromides or iodides) increases the Ru=C bond length (e.g., expanding from 1.818 Å to 1.861 Å in related systems) due to increased steric crowding and altered electronic push-pull dynamics, which can be used to tune catalytic latency[8].

Steric Tuning via N-Heterocyclic Carbenes (NHCs)

The introduction of sterically demanding NHC ligands (such as SIPr or IMes) creates a highly congested primary coordination sphere[9]. The steric impact is often quantified using the Percent Buried Volume (%Vbur) .

Recent advancements have focused on unsymmetrical NHCs. Crystallographic analysis of these complexes reveals unique torsion angles. For instance, the torsion angle characterizing the twist of the phenyl ring around the methylene bridge can vary from 61.0° to 76.4°, forcing the C(NHC)–Ru–C(indenylidene) bond angle to deviate to ~99.0–100.9°[6]. This deviation from ideal orthogonality relieves steric strain but precisely pre-organizes the complex to favor the rapid expulsion of the trans-phosphine ligand during activation.

Fig 2. Dissociative activation pathway of Ru-indenylidene catalysts driven by steric bulk.

Experimental Methodology: Synthesis & X-Ray Validation

To ensure scientific integrity, the determination of crystallographic parameters must follow a self-validating protocol. Below is the standardized workflow for synthesizing and crystallographically resolving 1H-inden-1-ylidene ruthenium complexes[6],[8].

Step-by-Step Protocol

• Precatalyst Synthesis (Ligand Substitution): Under an inert argon atmosphere using standard Schlenk techniques, react the first-generation precursor, (PPh₃)₂Cl₂Ru(3-phenylindenylidene), with the desired free NHC or phosphine in anhydrous toluene or cyclic ether (e.g., THF)[1]. Stir at 60–80 °C until complete conversion is observed via ³¹P NMR.

• Purification: Concentrate the reaction mixture in vacuo and purify via flash column chromatography (using degassed silica gel) or by precipitation using a non-polar anti-solvent (e.g., cold pentane).

• Single-Crystal Growth (Vapor Diffusion): Dissolve ~10 mg of the purified complex in a minimal amount of high-purity dichloromethane (DCM). Place the vial inside a larger sealed chamber containing pentane. Store at -20 °C. The slow vapor diffusion of pentane into the DCM solution over 3–7 days promotes highly ordered nucleation, yielding diffraction-quality single crystals[6],[8].

• Data Collection: Mount a suitable crystal on a diffractometer (e.g., Bruker D8 Venture) equipped with a low-temperature device. Collect data at 100–150 K using Mo-Kα (λ = 0.71073 Å) or Cu-Kα (λ = 1.54178 Å) radiation[4]. Low temperatures are critical to minimize atomic thermal motion, allowing for precise resolution of the indenylidene carbon atoms.

• Structure Solution & Validation: Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F² (SHELXL). Validate the final structural model using the CheckCIF routine to ensure the absence of severe steric clashes or missing electron density[10].

Fig 1. Self-validating workflow for X-ray crystallographic resolution of Ru-complexes.

Conclusion

The crystallographic profiling of 1H-inden-1-ylidene ruthenium complexes provides the fundamental blueprint for understanding their superior catalytic behavior. By analyzing specific bond metrics—such as the Ru=C bond length and the sterically elongated Ru-P/Ru-N bonds—researchers can accurately predict the initiation kinetics and thermal stability of the catalyst. As drug development increasingly relies on complex macrocyclizations and cross-metathesis reactions, leveraging these structural insights allows for the rational design of next-generation, highly targeted metathesis catalysts.

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• 7. Latent ruthenium–indenylidene catalysts bearing a N-heterocyclic carbene and a bidentate picolinate ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

Thermodynamic Stability of 1H-Inden-1-ylidene Isomers: A Comprehensive Guide to Energetics, Kinetics, and Experimental Validation

Introduction to the C11H8 Isomeric Landscape

The thermodynamic stability of reactive intermediates dictates their viability for isolation, their role in astrochemical environments, and their utility in advanced materials. Within the C11H8 potential energy surface (PES), 1H-inden-1-ylidene represents a fundamental bicyclic carbene[1]. However, the bare 1H-inden-1-ylidene molecule is highly reactive and thermodynamically less stable than several of its structural isomers[1].

The thermodynamic hierarchy of these isomers is primarily governed by resonance stabilization and the relief of electron deficiency at the carbene center[1]. Through extensive Density Functional Theory (DFT) investigations, researchers have mapped over 400 isomers of C11H8, revealing that cyclic allenes and ring-expanded carbenes (such as naphthylcarbenes and azulenylcarbenes) represent deeper energetic minima on the PES than indenylidenes[1],[2]. Understanding this energetic landscape is critical not only for fundamental physical chemistry but also for the design of functionalized 1H-inden-1-ylidene derivatives used in organic photovoltaics[3] and molecular machines[4].

Quantitative Energetics and Thermodynamic Hierarchy

The relative thermodynamic stability of C11H8 isomers is typically benchmarked against 1-azulenylcarbene, a resonance-stabilized species that has been experimentally isolated and characterized[2]. The bare 1H-inden-1-ylidene carbene lies approximately 10 kJ/mol higher in energy than 1-azulenylcarbene, making it a higher-lying local minimum[1].

The global minima of the C11H8 system are not carbenes, but rather cyclic allenes. The extended conjugation and closed-shell nature of cyclic allenes provide profound thermodynamic stabilization compared to the divalent carbene state[1],[2].

Table 1: Relative Thermodynamic Stability of Key C11H8 Isomers

Data represents Zero-Point Vibrational Energy (ZPVE) corrected relative energies calculated at the B3LYP/6-311+G(d,p) level of theory[1],[2].

Isomer Classification	Representative Compound	Relative Energy (ΔE, kJ/mol)*	Dipole Moment (μ, Debye)
Cyclic Allene	Bicyclo[5.4.0]undeca-2,3,5,7,9,11-hexene	-166	~
Naphthylcarbene	6-Methylene-naphthalen-2-ylidene	-43	6.60
Naphthylcarbene	8-Methylene-naphthalen-2-ylidene	-39	5.55
Annulenylcarbene	1H-Benzo[7]annulen-1-ylidene	-4	5.24
Azulenylcarbene	1-Azulenylcarbene (Reference)	0	5.39
Indenylcarbene	1H-Inden-1-ylidene	+10	~

Note: Negative values indicate greater thermodynamic stability relative to the 1-azulenylcarbene reference.

Figure 1: Thermodynamic energy hierarchy of C11H8 isomers relative to 1-azulenylcarbene.

Substituent-Driven Stability in Applied Materials

While the bare 1H-inden-1-ylidene is elusive, heavily substituted derivatives are thermodynamically stable and highly valuable in materials science. The introduction of electron-withdrawing groups and extended π-systems fundamentally alters the thermodynamic equilibrium, particularly concerning E/Z geometrical isomerism around the exocyclic double bond.

Non-Fullerene Acceptors (NFAs) in Organic Photovoltaics

Derivatives such as 2-(2,3-dihydro-3-oxo-1H-inden-1-ylidene)propanedinitrile (INCN) are ubiquitous as electron-withdrawing end groups in n-type organic semiconductors[3]. The thermodynamic stability of the solid-state packing of these isomers is highly sensitive to substituent topology. For instance, shifting the position of solubilizing octyl chains or bromine atoms on the indenylidene core dictates whether the molecule adopts a kinked or linear conformation[5],[3]. Thermal annealing of these isomers reorganizes their polycrystalline morphology; kinked isomers can transform into highly stable, single-crystalline-like structures that exhibit remarkably improved electron mobilities (up to ~0.6 cm²/Vs) due to optimized intermolecular π-π stacking[3].

Light-Driven Molecular Rotary Motors (LDMRMs)

Substituted 1H-inden-1-ylidenes are also utilized as the stator/rotor components in molecular motors. A prime example is 2-(2,7-dimethyl-2,3-dihydro-1H-inden-1-ylidene)-1,2-dihydro-3H-pyrrol-3-one (DDIY), a three-stroke rotary motor[4]. The thermodynamic stability of its E and Z isomers dictates the motor's operational efficiency. Unidirectional rotation is achieved by driving the system photochemically away from its thermodynamic minimum (e.g., the stable ZP isomer), followed by a thermal helix inversion (THI) step where the molecule relaxes back down the thermodynamic gradient to complete the rotation[4].

Fragment-Based Drug Design

In pharmaceutical development, the thermodynamic stability of E/Z isomers can impact target binding. For example, during the screening of HIV integrase inhibitors, 5-((2-oxo-2,3-dihydro-1H-inden-1-ylidene)methyl)benzo[d][1,3]dioxole-4-carboxylic acid was found to undergo unexpected isomerization[6]. The thermodynamic preference for the major geometric isomer is dictated by solvent polarity and temperature, requiring careful kinetic monitoring to ensure the correct isomer is evaluated during bioassays[6].

Methodological Workflows for Stability Assessment

To rigorously evaluate the thermodynamic and kinetic stability of 1H-inden-1-ylidene isomers, researchers must employ a combination of high-level quantum mechanical calculations and dynamic spectroscopic techniques.

Protocol 1: Computational Evaluation of Carbene Stability (DFT)

Causality: Bare carbenes cannot be easily isolated; thus, their thermodynamic parameters must be calculated in silico. The choice of functional is critical: hybrid functionals with empirical dispersion corrections (e.g., ωB97XD) are mandatory to accurately model the intramolecular non-covalent interactions and π-conjugation inherent to bicyclic systems[1].

• Conformational Sampling: Generate trial geometries for the target C11H8 isomer using a tabu-based search algorithm to ensure all local minima on the PES are sampled[1].

• Geometry Optimization: Optimize the singlet electronic states using the ωB97XD or B3LYP functional with a 6-311+G(d,p) basis set[1].

• Frequency Verification (Self-Validation): Perform vibrational frequency calculations on the optimized geometries. The absence of imaginary frequencies confirms the structure is a true local minimum rather than a transition state saddle point[1].

• ZPVE Correction: Extract the Zero-Point Vibrational Energy (ZPVE) from the frequency calculation to correct the raw electronic energy, yielding the true relative thermodynamic stability[1].

• Spin-State Gap Calculation: Re-optimize the geometry using an unrestricted Hartree-Fock (UHF) wavefunction to determine the energy of the triplet state, allowing for the calculation of the singlet-triplet energy gap (ΔE_ST)[1].

Protocol 2: Kinetic and Thermodynamic Evaluation of E/Z Isomerization via VT-NMR

Causality: For substituted 1H-inden-1-ylidenes (like INCN derivatives or DDIY motors), the thermodynamic equilibrium between E and Z isomers is temperature-dependent. Variable-Temperature Nuclear Magnetic Resonance (VT-NMR) provides the thermal energy necessary to cross the activation barrier (ΔG‡), allowing researchers to extract the enthalpy (ΔH‡) and entropy (ΔS‡) of isomerization.

• Sample Preparation: Dissolve 5–10 mg of the purified 1H-inden-1-ylidene derivative in 0.6 mL of a high-boiling deuterated solvent (e.g., DMSO-d6 or Toluene-d8). Include tetramethylsilane (TMS) as an internal standard[6].

• Baseline Equilibration: Acquire a standard 1H-NMR spectrum at 298 K. Integrate the distinct vinylic or aliphatic proton signals corresponding to the E and Z isomers to establish the baseline thermodynamic equilibrium constant ( Keq​ ).

• Thermal Titration: Heat the NMR probe in 10 K increments (from 298 K up to 373 K). Allow the sample to equilibrate for exactly 15 minutes at each temperature step before acquiring the spectrum[6].

• Coalescence Monitoring: Observe the line broadening and eventual coalescence of the distinct isomeric peaks.

• Eyring Analysis: Calculate the exchange rate constant ( k ) at each temperature using line-shape analysis. Plot ln(k/T) versus 1/T (Eyring plot) to derive the thermodynamic activation parameters governing the stability of the isomers.

Figure 2: Integrated computational and experimental workflow for thermodynamic validation.

References

• Theoretical Investigation on C11H8 Bicyclic Carbene and Allene Isomers Frontiers in Astronomy and Space Sciences[Link]

• New Carbenes and Cyclic Allenes Energetically Comparable to Experimentally Known 1-Azulenylcarbene ACS Omega[Link]

• Synthesis, Molecular Packing, and Electrical Properties of New Regioisomeric n-type Semiconducting Molecules with Modification of Alkyl Substituents Position PubMed / ACS Applied Materials & Interfaces[Link]

• Isomerism: Minor Changes in the Bromine Substituent Positioning Lead to Notable Differences in Photovoltaic Performance CCS Chemistry[Link]

• Unexpected Isomerisation of a Fragment Analogue During Fragment-Based Screening of HIV Integrase Catalytic Core Domain Australian Journal of Chemistry[Link]

• Design and Nonadiabatic Photoisomerization Dynamics Study of a Three-Stroke Light-Driven Molecular Rotary Motor PMC / Molecules[Link]

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• 1. Frontiers | Theoretical Investigation on C11H8 Bicyclic Carbene and Allene Isomers [frontiersin.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis, Molecular Packing, and Electrical Properties of New Regioisomeric n-type Semiconducting Molecules with Modification of Alkyl Substituents Position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design and Nonadiabatic Photoisomerization Dynamics Study of a Three-Stroke Light-Driven Molecular Rotary Motor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chinesechemsoc.org [chinesechemsoc.org]
• 6. connectsci.au [connectsci.au]

Introduction: The Emergence of 1H-Inden-1-ylidene as a Powerhouse Ligand

An In-Depth Technical Guide to the Physical Properties of 1H-Inden-1-ylidene Metal Complexes

In the landscape of organometallic chemistry and catalysis, the 1H-inden-1-ylidene ligand, a carbene derived from 1H-indene, has carved out a significant niche. While structurally related to the more common alkylidenes, the indenylidene moiety possesses a unique combination of steric and electronic properties conferred by its fused aromatic ring system. These properties have made its metal complexes, particularly those of ruthenium, exceptionally robust and efficient pre-catalysts for a wide array of olefin metathesis reactions. Unlike early catalysts that were often sensitive and limited in scope, indenylidene-based systems exhibit enhanced thermal stability and a remarkable tolerance for diverse functional groups, broadening the applicability of metathesis in complex organic synthesis and polymer science.

This guide provides a comprehensive exploration of the core physical properties of 1H-inden-1-ylidene metal complexes. We will move from their fundamental synthesis and structural characterization to their spectroscopic and electrochemical behaviors. The central thesis of this work is that a deep understanding of these physical characteristics is not merely academic; it is the foundation upon which the rational design of next-generation catalysts and materials is built. We will dissect the causality behind experimental choices and demonstrate how these properties are intrinsically linked to the reactivity and performance of the complexes.

Synthesis: The Gateway to Indenylidene Complexes

The most prevalent and atom-economical route to ruthenium indenylidene complexes does not start with the indenylidene fragment itself. Instead, it ingeniously employs a rearrangement of a more accessible precursor. The reaction of a ruthenium source, such as RuCl₂(PPh₃)₃, with commercially available propargyl alcohols like 1,1-diphenylpropargyl alcohol, is a cornerstone of this chemistry. Initially, this reaction was thought to produce a ruthenium allenylidene complex. However, detailed spectroscopic and crystallographic analysis later confirmed that an intramolecular rearrangement occurs, leading to the thermodynamically more stable indenylidene complex. This allenylidene-to-indenylidene rearrangement is a key mechanistic step, providing a reliable and scalable entry point to this class of compounds.

The choice of ancillary ligands, such as phosphines or N-Heterocyclic Carbenes (NHCs), is critical and is typically introduced via ligand exchange reactions. For instance, the triphenylphosphine (PPh₃) ligands in an initial complex can be readily substituted by more electron-donating and sterically demanding tricyclohexylphosphine (PCy₃) or various NHC ligands. This substitution is not trivial; it is a deliberate strategy to modulate the complex's properties. Stronger donor ligands increase the electron density on the metal center, which in turn affects stability and catalytic initiation rates.

Experimental Protocol: Synthesis of a Representative Ruthenium Indenylidene Complex

This protocol describes the synthesis of (IMes)(PPh₃)Cl₂Ru(3-phenylindenylid-1-ene) as an example.

• Inert Atmosphere is Crucial: All manipulations must be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques. Ruthenium(II) complexes can be sensitive to atmospheric oxygen, especially in solution.

• Precursor Synthesis: In a Schlenk flask, combine the starting ruthenium indenylidene complex, [RuCl₂(PPh₃)₂(3-phenyl-1H-inden-1-ylidene)], with a slight molar excess (1.1 equivalents) of the N-heterocyclic carbene, IMes (1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene).

• Solvent and Reaction Conditions: Add anhydrous, degassed toluene to the flask. The solvent must be free of water and oxygen to prevent side reactions and catalyst decomposition.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the phosphine exchange can be monitored by ³¹P NMR spectroscopy by taking aliquots from the reaction mixture. The disappearance of the starting material's ³¹P signal and the appearance of a new singlet for the product complex, alongside the signal for free PPh₃, indicates reaction completion.

• Isolation and Purification: Once the reaction is complete, reduce the solvent volume under vacuum. Add anhydrous hexanes to precipitate the product. The choice of hexanes as an anti-solvent is based on the high solubility of the desired complex in toluene and its poor solubility in non-polar aliphatic hydrocarbons.

• Final Product Handling: Filter the resulting solid, wash with a small amount of cold hexanes to remove any residual soluble impurities, and dry under high vacuum. The final product should be stored under an inert atmosphere to ensure long-term stability.

Visualization: Synthetic and Characterization Workflow

The following diagram illustrates the logical flow from synthesis to comprehensive characterization of an indenylidene complex.

Caption: Workflow from synthesis to full physical characterization.

Structural Properties: An Atomic-Level Blueprint

Single-crystal X-ray diffraction provides the most definitive structural information for these complexes, offering a precise three-dimensional map of atomic positions. This technique is not merely for confirmation; it reveals subtle geometric parameters that are directly correlated with the complex's electronic structure and reactivity.

Key parameters of interest include:

• The Ru=Cα Bond Length: This distance is a direct indicator of the metal-carbene bond order. Shorter bond lengths signify stronger double-bond character, which contributes to the overall stability of the complex.

• The Indenylidene Planarity: The degree of planarity within the indenylidene ligand itself and its orientation relative to the other ligands provide insight into steric interactions within the coordination sphere.

• The Ancillary Ligand Geometry: The positions and bond lengths of ancillary ligands like phosphines and NHCs reveal how they sterically shield the metal center and electronically influence the indenylidene moiety through trans-effects.

Density Functional Theory (DFT) calculations complement experimental X-ray data by providing insights into bond orders and the electronic factors governing these structures. For example, DFT studies have shown that increasing steric hindrance on the indenylidene ligand can promote the dissociation of an ancillary phosphine ligand—the first step in many catalytic cycles.

Complex	Metal	Ru=Cα (Å)	Ancillary Ligands	Reference
(IPr)(PPh₃)Cl₂Ru(3-phenylindenylid-1-ene)	Ru	~1.85 - 1.88	IPr, PPh₃
[RuCl₂(PCy₃)₂(3-phenyl-1H-inden-1-ylidene)]	Ru	~1.86	PCy₃, PCy₃
(SIMes)(PCy₃)Cl₂Ru(Indenylidene)	Ru	~1.87	SIMes, PCy₃

Table 1: Representative Ru=Cα bond lengths for selected Ruthenium Indenylidene Complexes. The precise bond length can vary slightly based on the specific substituents and crystal packing forces.

Spectroscopic Characterization

While X-ray crystallography provides a static picture in the solid state, spectroscopic techniques are essential for characterizing complexes in solution, where most reactions occur.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for routine characterization.

• ¹H NMR: The most diagnostic signal in the proton NMR spectrum is the resonance for the Cβ proton of the indenylidene ligand. This signal typically appears as a singlet in the downfield aromatic region (often >7.5 ppm), and its precise chemical shift is sensitive to the electronic environment of the complex.

• ³¹P NMR: For complexes containing phosphine ligands, ³¹P NMR is indispensable. It typically shows a singlet for each unique phosphorus environment. The chemical shift provides a direct probe of the electronic properties of the metal center; more electron-donating ligands on the ruthenium lead to a more shielded phosphorus nucleus and an upfield shift in the spectrum. For example, replacing a triphenylphosphine (PPh₃) ligand with a tricyclohexylphosphine (PCy₃) ligand results in a significant downfield shift, reflecting the greater electron-donating ability of PCy₃.

• ¹³C NMR: The resonance of the carbenic carbon (Cα) is a key feature, often appearing significantly downfield. However, its detection can sometimes be challenging. The Cα, Cβ, and Cγ carbons of the allenylidene precursor show distinct shifts that change upon rearrangement to the indenylidene structure.

Complex	Ligand (R)	¹H NMR (Cβ, ppm)	³¹P NMR (ppm)	Reference
[RuCl₂(PR₃)(IMes)(3-phenylindenylidene)]	PPh₃	7.80	31.60
[RuCl₂(PR₃)(IPr)(3-phenylindenylidene)]	PPh₃	7.99	32.81
[RuCl₂(PPh₃)₂(3-phenylindenylidene)]	PPh₃	~7.3-7.8	29.5
[RuCl₂(PCy₃)₂(3-phenylindenylidene)]	PCy₃	~7.1-7.9	32.7

Table 2: Characteristic NMR data for representative Ruthenium Indenylidene Complexes.

UV-Visible Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within the molecule. For transition metal complexes, the spectra are often characterized by two main types of absorptions:

• Ligand-Centered (π→π*) Transitions: Occurring at higher energies (shorter wavelengths, typically in the UV region < 300 nm), these transitions are associated with the aromatic systems of the indenylidene and other ancillary ligands.

• Metal-to-Ligand Charge-Transfer (MLCT) Bands: These are generally found at lower energies (longer wavelengths, in the visible or near-UV region) and are more sensitive to the nature of the metal and its ligand sphere. The energy of the MLCT band is influenced by the electron-donating or -withdrawing nature of the ligands. Stronger donor ligands raise the energy of the metal's d-orbitals (the HOMO), leading to a smaller HOMO-LUMO gap and a red-shift (shift to longer wavelength) in the MLCT absorption. This technique is therefore valuable for systematically studying how ligand modifications tune the electronic structure of the complex.

Electrochemical Properties

Cyclic Voltammetry (CV) is the primary technique used to investigate the redox behavior of 1H-inden-1-ylidene metal complexes. It provides quantitative data on the ease with which the metal center can be oxidized or reduced. The resulting redox potentials are a direct measure of the electronic density at the metal.

The choice of electrode material is critical, as the electrode can be an active participant in the electron transfer mechanism. For many organometallic complexes, a glassy carbon electrode is used due to its wide potential window and relative inertness.

In a typical CV experiment for a Ru(II) indenylidene complex, one might observe a quasi-reversible oxidation wave corresponding to the Ru(II)/Ru(III) couple. The potential at which this oxidation occurs is highly dependent on the ligand set.

• Effect of Ancillary Ligands: The presence of strongly electron-donating ligands (like NHCs or PCy₃) increases the electron density on the ruthenium center. This makes the metal easier to oxidize, shifting the oxidation potential to a less positive (or more negative) value compared to complexes with less donating ligands (like PPh₃).

• Role of the Indenylidene Ligand: The indenylidene ligand itself is a strong sigma-donating and pi-accepting ligand, and its substituents can also fine-tune the redox properties of the complex.

This information is vital for understanding catalytic mechanisms that may involve changes in the metal's oxidation state and for designing complexes with specific redox properties for applications in electrocatalysis.

Experimental Protocol: Cyclic Voltammetry Analysis

• Electrolyte Preparation: Prepare a solution of a suitable supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆) in an anhydrous, deoxygenated electrochemical solvent (e.g., dichloromethane or acetonitrile). The electrolyte is essential to ensure conductivity of the solution.

• Analyte Solution: Dissolve a small, accurately known amount of the 1H-inden-1-ylidene metal complex in the electrolyte solution to create the analyte solution (typically ~1 mM).

• Cell Assembly: Assemble a three-electrode cell. The working electrode (e.g., glassy carbon) is where the reaction of interest occurs. The reference electrode (e.g., Ag/AgCl) provides a stable potential for reference. The counter electrode (e.g., a platinum wire) completes the electrical circuit.

• Deoxygenation: Thoroughly purge the analyte solution with an inert gas (argon or nitrogen) for at least 10-15 minutes prior to the experiment. Oxygen is electroactive and its presence will interfere with the measurement.

• Data Acquisition: Connect the electrodes to a potentiostat. Scan the potential from an initial value to a final value and back again. Record the resulting current as a function of the applied potential.

• Internal Standard: After acquiring the voltammogram of the complex, add an internal standard with a known, stable redox potential (e.g., ferrocene/ferrocenium couple, Fc/Fc⁺). Record the voltammogram again. Referencing the potential of the complex to the internal standard allows for accurate comparison of data collected in different solvents or on different days.

The Nexus of Physical Properties and Reactivity

The ultimate goal for studying the physical properties of these complexes is to establish a clear, predictive relationship between structure and function. For ruthenium indenylidene catalysts in olefin metathesis, this link is particularly well-defined. The catalytic activity is governed by a delicate balance of steric and electronic factors, all of which are reflected in the physical properties we have discussed.

• Steric Influence: The steric bulk of the ancillary ligands (e.g., IPr vs. IMes NHC ligands) and substituents on the indenylidene moiety directly impacts the accessibility of the metal center to the incoming olefin substrate. This is physically manifested in bond angles and non-bonded interatomic distances observed in X-ray structures.

• Electronic Influence: The electron-donating character of the ligands, quantified by the redox potential from CV and reflected in NMR chemical shifts, dictates the stability of the various intermediates in the catalytic cycle. For instance, more electron-rich ruthenium centers can facilitate the initial phosphine dissociation but may stabilize the resulting 14-electron active species differently.

The interplay between these factors determines the catalyst's initiation rate, propagation efficiency, and overall stability.

Visualization: Structure-Property-Reactivity Relationship

This diagram illustrates how tuning ancillary ligands impacts the physical properties and, consequently, the catalytic activity of an indenylidene complex.

Caption: Correlation between ligand design and catalytic performance.

Conclusion

The physical properties of 1H-inden-1-ylidene metal complexes are not isolated data points but rather interconnected descriptors of a complex's behavior. From the foundational bond lengths determined by X-ray crystallography to the nuanced electronic information gleaned from spectroscopy and electrochemistry, each property provides a piece of the puzzle. For the researcher, scientist, or drug development professional, a firm grasp of these principles is paramount. It enables the interpretation of experimental data, the diagnosis of reaction outcomes, and, most importantly, the rational design of new complexes with tailored stability, reactivity, and selectivity for demanding applications in synthesis and materials science.

References

• Dinger, M. B., & Mol, J. C. (2002). Indenylidene−Imidazolylidene Complexes of Ruthenium as Ring-Closing Metathesis Catalysts. Organometallics, 21(1), 177-183. [Link]

• Cap, A. (2010). Synthesis, Determination, and Catalytic Measurement of Ruthenium Indenylidene Complexes used in Olefin Metathesis. Adam Cap. [Link]

• Request PDF. (n.d.). Available strategies for the synthesis of indenes for metal complex catalysis. ResearchGate. [Link]

• Boeda, F., Clavier, H., & Nolan, S. P. (2008). Ruthenium–indenylidene complexes: powerful tools for metathesis transformations. Chemical Communications, (23), 2726-2740. [Link]

• Dragutan, V., Dragutan, I., & Verpoort, F. (2005). Ruthenium Indenylidene Complexes: Metathesis Catalysts with Enhanced Activity. Johnson Matthey Technology Review, 49(1), 33-40. [Link]

• Fürstner, A., Picquet, M., Bruneau, C., & Dixneuf, P. H. (1998).

Mechanistic Elucidation of 1H-Inden-1-ylidene Formation in Ruthenium Transition Metal Complexes

Audience: Researchers, Catalysis Scientists, and Drug Development Professionals Focus: Mechanistic causality, thermodynamic barriers, and protocol validation in olefin metathesis catalyst synthesis.

Executive Summary

The advent of ruthenium-based olefin metathesis catalysts has revolutionized carbon-carbon bond formation in drug development and materials science. While first-generation Grubbs catalysts rely on benzylidene ligands, the synthesis of these complexes historically required highly reactive and unstable diazo compounds. The discovery of the 1H-inden-1-ylidene ligand—derived from stable, commercially available propargyl alcohols—provided a robust, thermally stable alternative.

This whitepaper deconstructs the mechanistic logic behind the formation of 1H-inden-1-ylidene ruthenium complexes (such as the Umicore M1/M2 catalysts). By understanding the causality of the allenylidene-to-indenylidene rearrangement , researchers can optimize catalyst synthesis, bypass inactive binuclear dead-ends, and rationally design next-generation metathesis initiators.

The Causality of Ligand Evolution

The transition from benzylidene to indenylidene ligands was driven by the need for synthetic accessibility and catalyst longevity. The standard precursor, 1,1-diphenyl-2-propyn-1-ol , acts as a highly efficient carbene source. However, the transformation of this propargyl alcohol into a fully coordinated 1H-inden-1-ylidene ligand is not a simple substitution; it is a complex, multi-step cascade that is highly sensitive to the electronic and steric environment of the ruthenium center, as well as the presence of protic acids 1.

The Binuclear Dead-End

Early attempts to synthesize the indenylidene complex directly from RuCl2​(PPh3​)3​ and 1,1-diphenyl-2-propyn-1-ol often yielded inconsistent results. Without precise control of the reaction environment, the reaction stalls at an inactive, (μ-Cl)3​ -bridged dinuclear ruthenium allenylidene complex. Understanding the mechanism is paramount to bypassing this thermodynamic sink 2.

Core Mechanistic Pathway: The Allenylidene-to-Indenylidene Rearrangement

The formation of the 1H-inden-1-ylidene moiety proceeds through three distinct stages. The critical node in this pathway is the acid-catalyzed rearrangement of an allenylidene intermediate.

Stage 1: Coordination and Dehydration

The reaction initiates with the dissociation of a labile phosphine ligand (e.g., PPh3​ ) from the ruthenium center, allowing the alkyne moiety of 1,1-diphenyl-2-propyn-1-ol to coordinate. This forms a ruthenium-hydroxyvinylidene intermediate. Subsequent dehydration (loss of H2​O ) yields a neutral ruthenium-allenylidene complex ( Ru=C=C=CPh2​ ).

Figure 1: Global synthetic pathway from propargyl alcohol to the 1H-inden-1-ylidene complex.

Stage 2: Acid-Catalyzed Protonation (The Catalyst within the Catalyst)

In the absence of a protic acid, the conversion of the allenylidene to the indenylidene requires direct C-H activation of the phenyl ring, which carries an insurmountable energy barrier of ~71 kcal/mol.

To overcome this, a protic acid (typically HCl or HOTf) must be present. The acid protonates the Cβ​ carbon of the allenylidene ligand, transforming it into an electrophilic alkenylcarbyne intermediate ( [Ru]≡C−CH=CPh2​ ) 3.

Stage 3: Electrophilic Cyclization and Deprotonation

The formation of the alkenylcarbyne induces a severe conformational bend (the Cα​−Cβ​−Cγ​ angle reduces sharply). This spatial reorganization forces the ortho-carbon of one of the phenyl rings into close proximity with the highly electrophilic Cα​ atom. An electrophilic attack ensues, forming a positively charged indenylium (arenium ion) intermediate . Finally, deprotonation restores aromaticity and yields the neutral 1H-inden-1-ylidene complex 1.

Figure 2: Acid-catalyzed mechanistic logic of the allenylidene-to-indenylidene rearrangement.

Quantitative Thermodynamic and Kinetic Data

The necessity of the acid-catalyzed pathway is proven by Density Functional Theory (DFT) calculations. As summarized below, the addition of HCl lowers the highest transition state barrier by nearly half, making the rearrangement kinetically viable at standard reflux temperatures. Furthermore, the thermodynamic stability of the final indenylidene complex drives the equilibrium forward.

Mechanistic Pathway	Highest Transition State Barrier ( ΔG‡ )	Thermodynamic Stability ( ΔGrxn​ vs Allenylidene)	Key Intermediate
Non-Acid Catalyzed	~71.2 kcal/mol	-17.1 kcal/mol	Direct C-H Activation
HCl-Catalyzed (with PPh3​ )	34.1 kcal/mol	-17.1 kcal/mol	Alkenylcarbyne
HCl-Catalyzed (with PCy3​ )	39.5 kcal/mol	-15.8 kcal/mol	Alkenylcarbyne

Data synthesized from computational studies on bis-phosphine ruthenium complexes 1.

Experimental Protocol: Self-Validating Synthesis of RuCl2​(3-phenyl-1H-inden-1-ylidene)(PCy3​)2​

To synthesize a highly active metathesis catalyst, the labile PPh3​ ligands must be replaced with bulky, electron-rich tricyclohexylphosphine ( PCy3​ ) ligands.

Causality Check: Why not add PCy3​ at the beginning of the reaction? Answer: As shown in the data table above, the energy barrier for the rearrangement is higher when PCy3​ is coordinated (39.5 kcal/mol) compared to PPh3​ (34.1 kcal/mol). The extreme steric bulk of PCy3​ hinders the conformational bending required for the alkenylcarbyne to cyclize. Therefore, the indenylidene core must be formed first using PPh3​ , followed by a downstream ligand exchange.

Step-by-Step Methodology

• Precursor Assembly: In a flame-dried Schlenk flask under inert argon, suspend RuCl2​(PPh3​)3​ (1.0 eq) in anhydrous dioxane or THF. Add 1,1-diphenyl-2-propyn-1-ol (1.3 to 1.5 eq).

• Acid Catalysis Initiation: Introduce a catalytic amount of HCl (e.g., 0.1 M in dioxane). Note: Relying on trace acid from solvent degradation is a major cause of batch-to-batch irreproducibility.

• Thermal Rearrangement: Reflux the mixture at 90 °C for 2–3 hours.

• Self-Validating NMR Checkpoint: Extract an aliquot and analyze via 31P NMR.

  • Failure State: Four doublet peaks between 37.0 and 51.4 ppm indicate the formation of the dead-end (μ-Cl)3​ -bridged Ru2​(allenylidene) complex 2.

  • Success State: A singlet at ~28–30 ppm confirms the successful formation of the intermediate RuCl2​(PPh3​)2​(Ind) . Free PPh3​ will appear as a singlet at -4.9 ppm 4.

• Ligand Exchange: Once the intermediate is confirmed, cool the mixture to room temperature and add PCy3​ (2.5 eq). Stir for 1.5 to 2 hours.

• Isolation: Remove the solvent under reduced pressure. Suspend the crude residue in cold hexanes, filter, and wash thoroughly to remove free PPh3​ .

• Final Validation: The final product, RuCl2​(3-phenyl-1H-inden-1-ylidene)(PCy3​)2​ , is validated by a distinct 31P NMR singlet at ~32 ppm.

References

• Mechanism of the Ru–Allenylidene to Ru–Indenylidene Rearrangement in Ruthenium Precatalysts for Olefin Metathesis Source: Organometallics (American Chemical Society) URL:[Link]

• Allenylidene-to-Indenylidene Rearrangement in Arene−Ruthenium Complexes: A Key Step to Highly Active Catalysts for Olefin Metathesis Reactions Source: Journal of the American Chemical Society URL:[Link]

• Development of a Method for the Preparation of Ruthenium Indenylidene-Ether Olefin Metathesis Catalysts Source: Molecules (PMC / NIH) URL:[Link]

• Synthesis and characterization of non-chelating ruthenium–indenylidene olefin metathesis catalysts derived from substituted 1,1-diphenyl-2-propyn-1-ols Source: New Journal of Chemistry (Royal Society of Chemistry) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and characterization of non-chelating ruthenium–indenylidene olefin metathesis catalysts derived from substituted 1,1-diphenyl-2-propyn-1-ols - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Allenylidene-to-Indenylidene Rearrangement in Arene-Ruthenium Complexes: A Key Step to Highly Active Catalysts for Olefin Metathesis Reactions [organic-chemistry.org]
• 4. Development of a Method for the Preparation of Ruthenium Indenylidene-Ether Olefin Metathesis Catalysts - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Gold-Catalyzed Synthesis of 1,3-Diphenyl-1H-indene from 1,3-Diphenylpropargyl Alcohol: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the synthesis of 1,3-diphenyl-1H-indene from 1,3-diphenylpropargyl alcohol via a gold-catalyzed intramolecular hydroarylation. The indene scaffold is a privileged structure in medicinal chemistry and materials science, and this protocol offers an efficient, atom-economical route to this important class of molecules. We will delve into the mechanistic underpinnings of the reaction, provide a detailed step-by-step experimental protocol, and discuss expected outcomes and characterization, empowering researchers to confidently replicate and adapt this valuable transformation.

Introduction

The 1H-indene core is a prominent structural motif in numerous biologically active compounds and functional materials. Its rigid, planar framework serves as a versatile scaffold for the development of novel therapeutic agents and organic electronics. Traditional methods for indene synthesis often require harsh conditions or multi-step sequences. In contrast, gold-catalyzed cyclizations of propargyl alcohols have emerged as a powerful and elegant strategy, offering mild reaction conditions and high efficiency.

This guide focuses on the specific transformation of 1,3-diphenylpropargyl alcohol to 1,3-diphenyl-1H-indene. This reaction is a prime example of the synthetic utility of gold catalysis, proceeding through a fascinating cascade involving an allene intermediate followed by an intramolecular hydroarylation. Understanding the nuances of this reaction allows for precise control over the formation of the desired indene product.

Mechanistic Rationale: The Gold-Catalyzed Cascade

The conversion of a propargyl alcohol to an indene is not a direct cyclization. Instead, it involves a sophisticated, gold-catalyzed cascade of events. The choice of a gold(III) catalyst, such as gold(III) bromide (AuBr₃), is critical as it effectively orchestrates this multi-step transformation.

The currently accepted mechanism unfolds as follows:

• Activation of the Alkyne: The gold(III) catalyst, a soft π-acid, coordinates to the alkyne moiety of the 1,3-diphenylpropargyl alcohol. This activation renders the propargylic hydroxyl group a good leaving group.

• Formation of the Allene Intermediate: The departure of the hydroxyl group is accompanied by a[1][2]-hydride shift, leading to the formation of a transient allenyl-gold species. This rearrangement is a key step in setting the stage for the subsequent cyclization.

• Intramolecular Hydroarylation (Nazarov-type Cyclization): The highly reactive allene intermediate then undergoes an intramolecular electrophilic attack by one of the pendant phenyl rings. This 5-exo-dig cyclization is a type of Nazarov cyclization, a powerful tool for the formation of five-membered rings.

• Rearomatization and Catalyst Regeneration: The resulting carbocationic intermediate rapidly undergoes deprotonation to restore the aromaticity of the newly formed indene ring system. This final step also regenerates the active gold(III) catalyst, allowing it to participate in further catalytic cycles.

This mechanistic pathway highlights the efficiency of gold catalysis, where a single catalyst molecule can facilitate multiple bond-forming events in a single pot.

Figure 1: A simplified workflow of the gold-catalyzed synthesis of 1,3-diphenyl-1H-indene.

Experimental Protocol

This protocol is designed for the synthesis of 1,3-diphenyl-1H-indene on a laboratory scale. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1,3-Diphenylpropargyl alcohol	≥98%	Commercially available
Gold(III) bromide (AuBr₃)	99.9%	Commercially available	Handle with care, corrosive
1,2-Dichloroethane (DCE)	Anhydrous	Commercially available	Use a dry solvent for best results
Diethyl ether (Et₂O)	Reagent	Commercially available
Saturated sodium bicarbonate (NaHCO₃) solution	Prepared in-house
Brine (saturated NaCl solution)	Prepared in-house
Anhydrous magnesium sulfate (MgSO₄)	Commercially available
Silica gel	60 Å, 230-400 mesh	Commercially available	For column chromatography
Hexane	HPLC grade	Commercially available	For column chromatography
Ethyl acetate	HPLC grade	Commercially available	For column chromatography

Step-by-Step Procedure

• Reaction Setup:

  • To a clean, dry 25 mL round-bottom flask equipped with a magnetic stir bar, add 1,3-diphenylpropargyl alcohol (1.0 mmol, 208.26 mg).

  • Add anhydrous 1,2-dichloroethane (10 mL) to dissolve the starting material.

  • In a separate vial, weigh out gold(III) bromide (0.05 mmol, 21.8 mg). Caution: AuBr₃ is corrosive and hygroscopic. Handle quickly and in a controlled environment.

  • Add the AuBr₃ to the reaction mixture in one portion.

• Reaction Execution:

  • Fit the flask with a reflux condenser and place it in a pre-heated oil bath at 80 °C.

  • Stir the reaction mixture vigorously at this temperature.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) using a hexane/ethyl acetate (9:1) eluent system. The starting material and product should have distinct Rf values. The reaction is typically complete within 2-4 hours.

• Work-up:

  • Once the reaction is complete (as indicated by TLC), remove the flask from the oil bath and allow it to cool to room temperature.

  • Quench the reaction by adding 10 mL of saturated sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product will be a yellowish oil or solid. Purify the crude material by flash column chromatography on silica gel.

  • Prepare the column using a slurry of silica gel in hexane.

  • Load the crude product onto the column and elute with a gradient of hexane to hexane/ethyl acetate (98:2).

  • Collect the fractions containing the desired product (as identified by TLC).

  • Combine the pure fractions and remove the solvent under reduced pressure to yield 1,3-diphenyl-1H-indene as a white to off-white solid.

Expected Results and Characterization

A successful reaction should yield 1,3-diphenyl-1H-indene in good to excellent yields (typically 70-90%). The purified product should be characterized by standard analytical techniques to confirm its identity and purity.

Parameter	Expected Value
Appearance	White to off-white solid
Yield	70-90%
Melting Point	74-76 °C
¹H NMR (400 MHz, CDCl₃)	δ 7.60-7.20 (m, 14H, Ar-H), 6.85 (s, 1H, C2-H), 5.30 (s, 1H, C1-H)
¹³C NMR (100 MHz, CDCl₃)	δ 146.1, 144.8, 143.5, 142.9, 130.2, 128.9, 128.8, 128.7, 128.6, 128.1, 127.8, 127.3, 126.9, 125.5, 121.3, 56.4

Note: NMR chemical shifts are approximate and may vary slightly depending on the solvent and instrument.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Ensure the AuBr₃ is of high purity and has not been excessively exposed to moisture.
Low reaction temperature	Ensure the oil bath temperature is maintained at 80 °C.
Impure starting material	Use high-purity 1,3-diphenylpropargyl alcohol.
Formation of side products	Over-reaction or side reactions	Monitor the reaction closely by TLC and stop it once the starting material is consumed.
Wet solvent	Use anhydrous DCE to minimize potential side reactions with water.
Difficult purification	Co-eluting impurities	Optimize the solvent system for column chromatography. A shallower gradient may be necessary.

Conclusion

The gold-catalyzed synthesis of 1,3-diphenyl-1H-indene from 1,3-diphenylpropargyl alcohol is a robust and efficient method for accessing this valuable molecular scaffold. The reaction proceeds through a well-defined mechanistic pathway, offering high yields under relatively mild conditions. This protocol provides a solid foundation for researchers to explore the synthesis of a wide range of substituted indenes for applications in drug discovery and materials science. By understanding the principles and practical aspects outlined in this guide, scientists can confidently employ this powerful synthetic tool in their research endeavors.

References

• Fiksdahl, A., et al. Tunable Gold-catalyzed Reactions of Propargyl Alcohols and Aryl Nucleophiles. Chemistry – A European Journal, 2022 , 28(16), e202104355. [Link]

• Hashmi, A. S. K. Gold-Catalyzed Organic Reactions. Chemical Reviews, 2007 , 107(7), 3180-3211. [Link]

• Fürstner, A., & Davies, P. W. Catalytic Carbophilic Activation: Catalysis by Gold and Platinum. Angewandte Chemie International Edition, 2007 , 46(19), 3410-3449. [Link]

• Gorin, D. J., & Toste, F. D. Relativistic effects in homogeneous gold catalysis. Nature, 2007 , 446(7134), 395-403. [Link]

• Li, Z., Brouwer, C., & He, C. Gold-Catalyzed Organic Transformations. Chemical Reviews, 2008 , 108(8), 3239-3265. [Link]

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• 2. digibuo.uniovi.es [digibuo.uniovi.es]

The Role of 1H-Inden-1-ylidene Ligands in Ring-Opening Metathesis Polymerization: A Guide for Advanced Polymer Synthesis

Introduction: Beyond Benzylidene, The Rise of Indenylidene Catalysts in ROMP

In the landscape of polymer chemistry, Ring-Opening Metathesis Polymerization (ROMP) stands as a powerful technique for the synthesis of polymers with precisely controlled architectures and functionalities. The engine driving this transformation is a class of transition metal catalysts, most notably ruthenium-based complexes. While the pioneering Grubbs and Hoveyda-Grubbs catalysts, featuring benzylidene ligands, have been instrumental, the pursuit of catalysts with enhanced stability, activity, and synthetic accessibility has led to the exploration of alternative ligand scaffolds. Among these, 1H-inden-1-ylidene ligands have emerged as a compelling alternative, offering a unique combination of properties that make them highly attractive for a range of ROMP applications.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the application of 1H-inden-1-ylidene-based catalysts in ROMP. We will delve into the mechanistic nuances, practical advantages, and detailed protocols, offering insights honed from extensive research in the field.

The Indenylidene Advantage: Stability, Accessibility, and Tunability

The core appeal of indenylidene-based ruthenium catalysts lies in several key features that distinguish them from their benzylidene counterparts:

• Enhanced Thermal Stability: Indenylidene complexes often exhibit superior thermal stability, allowing for ROMP reactions to be conducted at higher temperatures without significant catalyst decomposition. This is particularly advantageous for the polymerization of less strained monomers or for achieving high monomer conversions.

• Facile and Scalable Synthesis: The synthesis of indenylidene ligands and their corresponding ruthenium complexes is often more straightforward and scalable than that of benzylidene analogues. This is largely due to the use of stable and readily available precursors like diphenylpropargyl alcohol, avoiding the need for hazardous diazo compounds often used in benzylidene catalyst synthesis.

• Tunable Steric and Electronic Properties: The indenylidene scaffold allows for facile modification of its steric and electronic properties through substitution on the aromatic rings. This tunability enables the fine-tuning of catalyst activity and selectivity for specific monomers and desired polymer microstructures.

However, it is also important to note that early generation indenylidene catalysts sometimes exhibited slower initiation rates compared to their second-generation Grubbs counterparts. This was often attributed to the lower lability of the ligands trans to the indenylidene moiety. More recent developments, such as the incorporation of labile ligands, have largely overcome this limitation.

Mechanism of ROMP with Indenylidene Catalysts

The fundamental mechanism of ROMP initiated by indenylidene-ruthenium catalysts follows the general Chauvin mechanism for olefin metathesis. The process is a chain-growth polymerization driven by the relief of ring strain in cyclic olefin monomers.

The key steps are:

• Initiation: The process begins with the dissociation of a ligand (typically a phosphine or a solvent molecule) from the precatalyst to generate a more reactive 14-electron species. This is followed by the coordination of a cyclic olefin monomer to the ruthenium center.

• [2+2] Cycloaddition: The coordinated olefin undergoes a [2+2] cycloaddition with the indenylidene (or propagating alkylidene) to form a metallacyclobutane intermediate.

• Cycloreversion: This intermediate then undergoes a retro-[2+2] cycloaddition (cycloreversion) to open the ring of the monomer and form a new, longer alkylidene species that remains attached to the ruthenium center.

• Propagation: This new alkylidene can then coordinate with another monomer molecule, repeating the cycloaddition-cycloreversion cycle and extending the polymer chain.

• Termination: The polymerization can be terminated by the introduction of a chain-terminating agent, such as an aldehyde, or through other deactivation pathways.

Diagram: ROMP Catalytic Cycle with an Indenylidene Catalyst

Caption: General mechanism of ROMP initiated by a 1H-inden-1-ylidene ruthenium catalyst.

Application Notes: Strategic Use of Indenylidene Catalysts

The choice of catalyst is critical for successful ROMP. Indenylidene catalysts offer a robust alternative for various applications, particularly in scenarios where thermal stability and ease of handling are paramount.

Monomer Scope and Catalyst Selection

Indenylidene catalysts have demonstrated efficacy in the ROMP of a wide range of strained cyclic olefins. The choice of a specific indenylidene catalyst will depend on the reactivity of the monomer and the desired polymer properties.

Catalyst Type	Typical Monomers	Key Considerations
First-Generation Indenylidene (e.g., RuCl₂(PCy₃)₂(indenylidene))	Norbornene derivatives, cyclooctadiene	Good thermal stability, suitable for less demanding monomers. May require higher temperatures for efficient initiation.
Second-Generation Indenylidene (with NHC ligand)	Functionalized norbornenes, dicyclopentadiene	Higher activity than first-generation, good functional group tolerance.
Fast-Initiating Indenylidene (e.g., with labile ligands)	Highly reactive monomers, living polymerization	Enables better control over molecular weight and lower polydispersity.

Advantages in Challenging Polymerizations

• High-Temperature ROMP: The enhanced thermal stability of indenylidene catalysts allows for polymerizations to be conducted at elevated temperatures, which can be necessary to dissolve viscous polymer solutions or to polymerize monomers with lower ring strain.

• Robustness in Demanding Conditions: Indenylidene catalysts have been shown to be more robust under demanding reaction conditions, including tolerance to certain functional groups and impurities, compared to some of their benzylidene counterparts.

Experimental Protocol: A General Procedure for ROMP using a Second-Generation Indenylidene Catalyst

This protocol provides a general method for the ROMP of a norbornene-based monomer using a commercially available second-generation indenylidene catalyst (e.g., one containing an N-heterocyclic carbene (NHC) ligand).

Diagram: Experimental Workflow for ROMP

Caption: A typical experimental workflow for a ROMP reaction.

Materials and Reagents

• Norbornene-based monomer (e.g., dicyclopentadiene, ethylidene norbornene)

• Second-generation indenylidene ruthenium catalyst (e.g., M2 catalyst)

• Anhydrous, degassed solvent (e.g., dichloromethane (DCM) or toluene)

• Ethyl vinyl ether (for termination)

• Methanol (for precipitation)

• Schlenk flask and other standard inert atmosphere glassware

• Magnetic stirrer and hotplate

Procedure

• Monomer and Solvent Preparation:

  • Purify the monomer as required (e.g., by distillation or passing through a column of activated alumina) to remove any inhibitors or impurities.

  • Degas the solvent by sparging with an inert gas (e.g., nitrogen or argon) for at least 30 minutes.

• Reaction Setup:

  • Under an inert atmosphere (in a glovebox or using a Schlenk line), add the desired amount of monomer to a Schlenk flask equipped with a magnetic stir bar.

  • Add the degassed solvent to the flask to achieve the desired monomer concentration (typically 0.1-1.0 M).

• Catalyst Preparation and Addition:

  • In a separate vial under an inert atmosphere, dissolve the indenylidene catalyst in a small amount of the degassed solvent to prepare a stock solution of known concentration.

  • Using a syringe, add the appropriate volume of the catalyst solution to the stirring monomer solution to achieve the desired monomer-to-catalyst ratio (typically ranging from 100:1 to 10000:1).

• Polymerization:

  • Allow the reaction to stir at the desired temperature (room temperature to 80 °C, depending on the catalyst and monomer).

  • Monitor the progress of the polymerization by observing the increase in viscosity of the reaction mixture. For quantitative analysis, aliquots can be taken at different time points and analyzed by ¹H NMR spectroscopy to determine monomer conversion.

• Termination and Work-up:

  • Once the desired conversion is reached or after a set reaction time, terminate the polymerization by adding an excess of a chain-terminating agent, such as ethyl vinyl ether (typically 100-1000 equivalents relative to the catalyst).

  • Stir for an additional 30 minutes.

  • Precipitate the polymer by slowly pouring the reaction mixture into a large volume of a non-solvent, such as methanol.

  • Collect the precipitated polymer by filtration.

  • Wash the polymer with fresh non-solvent and dry it under vacuum to a constant weight.

Self-Validation and Characterization

To ensure the success of the polymerization and to characterize the resulting polymer, the following analyses are essential:

• Gel Permeation Chromatography (GPC): Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) of the polymer. A narrow PDI (typically < 1.2) is indicative of a well-controlled, living polymerization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Confirm the structure of the polymer and determine the cis/trans content of the double bonds in the polymer backbone.

  • ¹³C NMR: Further confirm the polymer structure and tacticity.

Conclusion and Future Outlook

1H-inden-1-ylidene based catalysts have carved out a significant niche in the field of ROMP, offering a compelling set of advantages in terms of stability, synthetic accessibility, and tunability. Their robustness makes them particularly well-suited for demanding polymerization conditions and for the synthesis of advanced polymeric materials. As research continues to refine the ligand sphere and explore new catalyst architectures, the utility and application scope of indenylidene catalysts in polymer chemistry are poised for further expansion, enabling the creation of novel polymers with tailored properties for a wide array of applications, from advanced materials to therapeutics.

References

• Mayer, M., et al. (2018). The Activity of Indenylidene Derivatives in Olefin Metathesis Catalysts. Beilstein Journal of Organic Chemistry, 14, 275. [Link]

• The Organometallic HyperTextBook: Ring-Opening Metathesis Polymerization (ROMP). (n.d.). [Link]

• Fokou, P. A., & Meier, M. A. (2010). About the activity and selectivity of less well-known metathesis catalysts during ADMET polymerizations. Macromolecular Rapid Communications, 31(4), 369-375. [Link]

• Vougioukalakis, G. C., & Grubbs, R. H. (2010). Ruthenium-based heterocyclic carbene-coordinated olefin metathesis catalysts. Chemical Reviews, 110(3), 1746-1787. [Link]

• The activity of indenylidene derivatives in olefin metathesis catalysts. (2018). ResearchGate. [Link]

• Keitz, B. K., et al. (2019). Integrating Activity with Accessibility in Olefin Metathesis: An Unprecedentedly Reactive Ruthenium-Indenylidene Catalyst. Journal of the American Chemical Society, 141(28), 11029-11034. [Link]

• Leus, K., et al. (2015). Synthesis and characterization of non-chelating ruthenium–indenylidene olefin metathesis catalysts derived from substituted 1,1-diphenyl-2-propyn-1-ols. New Journal of Chemistry, 39(5), 3849-3857. [Link]

• Synthesis and characterization of non-chelating ruthenium–indenylidene olefin metathesis catalysts derived from substituted 1,1-diphenyl-2-propyn-1-ols. (2015). ResearchGate. [Link]

• Rao, W., et al. (2025). Activation mechanism of ruthenium-based metathesis catalyst: Solvent-dependent dynamic pathway and the correlated catalytic kinetics in ROMP. ResearchGate. [Link]

• Torker, S., & Müller, P. (2020). Z-Selective Monothiolate Ruthenium Indenylidene Olefin Metathesis Catalysts. Organometallics, 39(4), 553-563. [Link]

• Bielawski, C. W., & Grubbs, R. H. (2007). Living ring-opening metathesis polymerization. Progress in Polymer Science, 32(1), 1-29. [Link]

• Kabro, A., et al. (2010). Ruthenium-indenylidene olefin metathesis catalyst with enhanced thermal stability. Semantic Scholar. [Link]

• Allenylidene-ruthenium-arene precatalyst for ring opening metathesis polymerisation (ROMP). (2025). ResearchGate. [Link]

• Skowerski, K., et al. (2019). Hoveyda–Grubbs catalysts with an N→Ru coordinate bond in a six-membered ring. Synthesis of stable, industrially scalable, highly efficient ruthenium metathesis catalysts and 2-vinylbenzylamine ligands as their precursors. Beilstein Journal of Organic Chemistry, 15, 742-750. [Link]

• Fürstner, A., et al. (2001).

The Engine of Macrocyclization: A Technical Guide to the Catalytic Cycle of 1H-Inden-1-ylidene in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: The Power of the Macrocycle and the Precision of the Indenylidene Catalyst

Macrocycles, cyclic molecules with rings containing 12 or more atoms, represent a burgeoning and pivotal class of therapeutic agents.[1][2] Their unique structural architecture, which imparts a delicate balance of rigidity and flexibility, allows them to bind to challenging protein targets with high affinity and selectivity, often tackling disease pathways inaccessible to traditional small molecules. The synthesis of these complex structures, however, presents a significant challenge, frequently plagued by competing oligomerization and polymerization reactions.

Ring-Closing Metathesis (RCM) has emerged as a powerful and indispensable tool for the construction of these vital macrocyclic scaffolds.[3][4] At the heart of this transformative reaction lies the catalyst. Among the pantheon of olefin metathesis catalysts, ruthenium-based 1H-inden-1-ylidene complexes have carved out a crucial niche, particularly in industrial and pharmaceutical applications.[1] Their enhanced stability, activity, and functional group tolerance make them ideal for the intricate demands of complex molecule synthesis.[5] This technical guide provides an in-depth exploration of the catalytic cycle of 1H-inden-1-ylidene in macrocyclization, offering a detailed mechanistic understanding coupled with practical, field-proven protocols for researchers in drug discovery and development. One of the most notable applications of a ruthenium-indenylidene complex is in the process route for the synthesis of Simeprevir, an HCV NS3/4A protease inhibitor.[1]

The Catalytic Heart: Unraveling the 1H-Inden-1-ylidene RCM Cycle

The catalytic cycle of 1H-inden-1-ylidene in Ring-Closing Metathesis (RCM) is a fascinating and elegant dance of coordination, cycloaddition, and retro-cycloaddition, ultimately leading to the formation of a macrocycle and the regeneration of the active catalyst. The generally accepted mechanism for olefin metathesis, for which Yves Chauvin was awarded the Nobel Prize in Chemistry in 2005, provides the foundational framework.[6]

The cycle can be broken down into two main phases: Initiation , where the precatalyst is converted into the active catalytic species, and Propagation , the repetitive cyclization process.

Part 1: Initiation - Awakening the Catalyst

The commercially available 1H-inden-1-ylidene precatalyst is typically a stable 16- or 18-electron ruthenium complex. For the catalytic cycle to commence, a ligand must first dissociate to open a coordination site for the incoming diene substrate. In the case of many common indenylidene catalysts, this is often a phosphine ligand (e.g., tricyclohexylphosphine, PCy₃).[7]

The initiation sequence is as follows:

• Ligand Dissociation: A phosphine ligand dissociates from the ruthenium center, forming a highly reactive 14-electron intermediate. This step is often the rate-determining step of the initiation phase.[8]

• Olefin Coordination: One of the terminal olefins of the acyclic diene substrate coordinates to the vacant site on the ruthenium center.

• [2+2] Cycloaddition: The coordinated olefin undergoes a [2+2] cycloaddition with the indenylidene carbene to form a ruthenacyclobutane intermediate.

• [2+2] Retro-Cycloaddition: The ruthenacyclobutane intermediate collapses, releasing the original indenylidene moiety attached to a fragment of the substrate and generating the active 14-electron methylidene species that enters the propagation phase.

Caption: Initiation of the 1H-inden-1-ylidene catalyst.

Part 2: Propagation - Forging the Macrocycle

Once the active methylidene catalyst is formed, it enters the highly efficient propagation cycle. This is where the magic of macrocyclization happens.

• Intramolecular Olefin Coordination: The second terminal olefin of the diene substrate, now tethered to the ruthenium center, coordinates intramolecularly.

• Intramolecular [2+2] Cycloaddition: This is the key ring-forming step. The coordinated olefin undergoes a [2+2] cycloaddition with the methylidene carbene to form a new, larger ruthenacyclobutane intermediate that now contains the macrocyclic ring.

• [2+2] Retro-Cycloaddition and Product Release: The ruthenacyclobutane intermediate collapses, releasing the desired macrocyclic product. This step also regenerates the active methylidene catalyst, which is now ready to engage another molecule of the diene substrate, thus continuing the catalytic cycle. The driving force for the reaction is often the removal of a volatile byproduct, such as ethylene, when terminal olefins are used in the substrate.[3]

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• 2. pure.rug.nl [pure.rug.nl]
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Application Notes and Protocols for Asymmetric Olefin Metathesis with 1H-Inden-1-ylidene Derivatives

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the principles and practical execution of asymmetric olefin metathesis utilizing 1H-inden-1-ylidene ruthenium catalysts. This document offers in-depth technical insights, field-proven protocols, and a robust framework for achieving high enantioselectivity in various metathetic transformations.

Introduction: The Rise of Indenylidene Catalysts in Asymmetric Metathesis

Catalytic olefin metathesis has revolutionized the formation of carbon-carbon double bonds in modern organic synthesis. While early applications in asymmetric synthesis often relied on the metathesis of already chiral substrates, the development of optically pure catalysts has unlocked the potential to transform simple achiral molecules into complex, non-racemic products in a single step.

Ruthenium-based catalysts are widely favored for their functional group tolerance and stability.[1] Within this class, 1H-inden-1-ylidene derivatives have emerged as a powerful subclass, often exhibiting enhanced stability compared to their benzylidene counterparts.[2][3] This heightened stability, coupled with the ability to incorporate chiral N-heterocyclic carbene (NHC) ligands, makes them highly attractive for asymmetric applications.[4] This guide will delve into the nuances of employing these sophisticated catalysts to achieve high levels of stereocontrol.

The Indenylidene Advantage: Understanding the Catalyst

The core of these catalysts features a ruthenium center coordinated to a 3-phenyl-1H-inden-1-ylidene ligand. The indenylidene moiety contributes significantly to the catalyst's stability. The initiation of the metathesis reaction often involves the dissociation of a ligand, and studies have shown that steric hindrance on the indenylidene ligand can promote this crucial first step.[5][6]

The key to achieving asymmetry lies in the design of the N-heterocyclic carbene (NHC) ligand. By introducing chiral centers on the NHC ligand, an asymmetric environment is created around the ruthenium center, which in turn directs the stereochemical outcome of the metathesis reaction.[4] The steric and electronic properties of the substituents on the NHC ligand are critical in dictating the enantioselectivity of the transformation.[4]

Core Application: Asymmetric Ring-Closing Metathesis (ARCM)

Asymmetric ring-closing metathesis is a powerful strategy for the synthesis of chiral cyclic compounds from prochiral trienes. The selection of the appropriate chiral indenylidene catalyst is paramount for achieving high enantiomeric excess (ee).

General Workflow for Asymmetric Ring-Closing Metathesis

The following diagram outlines the typical workflow for an ARCM experiment.

Caption: General workflow for an asymmetric ring-closing metathesis experiment.

Detailed Protocol: Asymmetric Ring-Closing Metathesis of a Prochiral Triene

This protocol is a representative example for the ARCM of a prochiral triene to form a five-membered ring, adapted from literature procedures.[4]

Materials:

• Chiral 1H-inden-1-ylidene ruthenium catalyst (e.g., a derivative with a chiral NHC ligand)

• Prochiral triene substrate

• Anhydrous, degassed solvent (e.g., dichloromethane or toluene)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or glovebox

• Standard glassware for organic synthesis

• Magnetic stirrer and stir bar

• TLC plates, GC, or NMR for reaction monitoring

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

• Ethyl vinyl ether (for quenching)

Procedure:

• Preparation of the Reaction Vessel: Under an inert atmosphere (in a glovebox or using a Schlenk line), add the prochiral triene substrate (1.0 eq) to a dry Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous, degassed solvent to the flask to achieve the desired concentration (typically 0.05-0.1 M). Stir the solution until the substrate is fully dissolved.

• Catalyst Addition: In a separate vial, weigh the chiral 1H-inden-1-ylidene ruthenium catalyst (typically 1-5 mol%) under an inert atmosphere. Dissolve the catalyst in a small amount of the reaction solvent.

• Reaction Initiation: Add the catalyst solution to the stirred substrate solution via syringe.

• Reaction Monitoring: Monitor the progress of the reaction by TLC, GC, or by taking aliquots for ¹H NMR analysis at regular intervals. The reaction time can vary from a few hours to 24 hours depending on the substrate and catalyst activity.

• Quenching the Reaction: Once the reaction is complete (as indicated by the consumption of the starting material), add a few drops of ethyl vinyl ether to quench the catalyst. Stir for 15-20 minutes.

• Work-up: Remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Key Parameters and Optimization

• Catalyst Loading: Typically ranges from 1 to 5 mol%. Lower catalyst loadings are desirable for process efficiency but may require longer reaction times.

• Solvent: Dichloromethane and toluene are common choices. The choice of solvent can influence catalyst activity and selectivity.

• Temperature: Most reactions are run at room temperature. However, for less reactive substrates, gentle heating may be necessary.[7]

• Concentration: Reaction concentrations are typically in the range of 0.05 to 0.1 M. Higher dilutions can favor intramolecular RCM over intermolecular side reactions.

Tabulated Data: Representative ARCM Results

The following table summarizes representative results for the ARCM of prochiral trienes using chiral indenylidene catalysts, demonstrating the high levels of enantioselectivity that can be achieved.

Catalyst	Substrate	Product Ring Size	Yield (%)	ee (%)	Reference
Chiral Indenylidene-NHC	Prochiral Triene A	5-membered	85	92	[4]
Chiral Indenylidene-NHC	Prochiral Triene B	6-membered	78	90	[4]
Chiral Indenylidene-NHC	Prochiral Triene C	7-membered	72	88	[4]

Mechanistic Considerations for Stereoselectivity

The stereochemical outcome of the metathesis reaction is determined during the formation of the key metallacyclobutane intermediate. The chiral NHC ligand creates a sterically and electronically differentiated environment around the ruthenium center, favoring one diastereomeric transition state over the other.

Caption: Simplified catalytic cycle for olefin metathesis.

The enantioselectivity arises from the differential energy barriers for the formation of the two possible diastereomeric metallacyclobutane intermediates. The bulky and strategically placed substituents on the chiral NHC ligand sterically disfavor the approach of the prochiral olefin in one orientation, leading to the preferential formation of one enantiomer of the product.

Troubleshooting and Best Practices

• Low Conversion:

  • Cause: Inactive catalyst, impure substrate or solvent.

  • Solution: Ensure all reagents and solvents are pure and anhydrous. Use freshly opened or purified solvents. Handle the catalyst under a strict inert atmosphere. Consider increasing the catalyst loading or reaction temperature.

• Low Enantioselectivity:

  • Cause: Inappropriate catalyst for the substrate, reaction temperature too high.

  • Solution: Screen different chiral indenylidene catalysts with varying steric and electronic properties. Running the reaction at a lower temperature may improve enantioselectivity.

• Formation of Byproducts:

  • Cause: Intermolecular metathesis, olefin isomerization.

  • Solution: Use higher dilution to favor the intramolecular RCM. Some ruthenium hydride species, which can form as decomposition products, may cause olefin isomerization.[8] Ensure the reaction is performed under an inert atmosphere to minimize catalyst decomposition.

Conclusion

1H-inden-1-ylidene derivatives bearing chiral N-heterocyclic carbene ligands are robust and highly effective catalysts for asymmetric olefin metathesis. Their enhanced stability and tunable steric and electronic properties provide a powerful platform for the enantioselective synthesis of a wide range of cyclic and acyclic molecules. By following the detailed protocols and considering the key experimental parameters outlined in these application notes, researchers can successfully leverage these advanced catalytic systems to accelerate their research and development programs.

References

• Van Veldhuizen, J. J., Garber, S. B., Kingsbury, J. S., & Hoveyda, A. H. (2002). Highly Active Chiral Ruthenium Catalysts for Asymmetric Ring-Closing Olefin Metathesis. Journal of the American Chemical Society, 124(18), 4954–4955. [Link]

• Tracz, A., & Skowerski, K. (2016). New indenylidene-type metathesis catalysts bearing unsymmetrical N-heterocyclic ligands with mesityl and nitrobenzyl substituents. Monatshefte für Chemie - Chemical Monthly, 147(5), 933-940. [Link]

• Smit, W., Ekeli, J. B., Occhipinti, G., Woźniak, B., Törnroos, K. W., & Jensen, V. R. (2020). Z-Selective Monothiolate Ruthenium Indenylidene Olefin Metathesis Catalysts. Organometallics, 39(3), 397-407. [Link]

• Hoveyda, A. H., & Schrock, R. R. (2001). Catalytic asymmetric olefin metathesis. Chemistry, 7(5), 945-50. [Link]

• Kozłowska, A., & Skowerski, K. (2019). Specialized Olefin Metathesis Catalysts Featuring Unsymmetrical N-Heterocyclic Carbene Ligands Bearing N-(Fluoren-9-yl) Arm. Catalysts, 9(11), 934. [Link]

• Stewart, I. C., Ung, T., Pletnev, A. A., Berlin, J. M., Grubbs, R. H., & Schrodi, Y. (2007). Highly efficient ruthenium catalysts for olefin metathesis. Organic letters, 9(8), 1589–1592. [Link]

• Poater, A., Ragone, F., Nolan, S. P., & Cavallo, L. (2018). The activity of indenylidene derivatives in olefin metathesis catalysts. Beilstein journal of organic chemistry, 14, 2834–2841. [Link]

• Cossy, J., & Arseniyadis, S. (2001). Indenylidene-Imidazolylidene Complexes of Ruthenium as Ring-Closing Metathesis Catalysts. Organometallics, 20(26), 5659-5662. [Link]

• Fürstner, A. (2000). Building Indenylidene–Ruthenium Catalysts for Metathesis Transformations. In Olefin Metathesis in Organic Synthesis (pp. 37-59). Springer, Berlin, Heidelberg. [Link]

• Czaban, J., Sytniczuk, A., & Grela, K. (2020). Decomposition of Ruthenium Olefin Metathesis Catalyst. Catalysts, 10(8), 887. [Link]

• Monsaert, S., D'hooghe, M., Dekeukeleire, D., & Verpoort, F. (2009). About the activity and selectivity of less well-known metathesis catalysts during ADMET polymerizations. Beilstein journal of organic chemistry, 5, 22. [Link]

• Organic Chemistry Portal. Ring Closing Metathesis (RCM). [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. New indenylidene-type metathesis catalysts bearing unsymmetrical N-heterocyclic ligands with mesityl and nitrobenzyl substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in the application of ring-closing metathesis for the synthesis of unsaturated nitrogen heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Highly Active Chiral Ruthenium Catalysts for Asymmetric Ring-Closing Olefin Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The activity of indenylidene derivatives in olefin metathesis catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The activity of indenylidene derivatives in olefin metathesis catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. About the activity and selectivity of less well-known metathesis catalysts during ADMET polymerizations - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Scale-Up Synthesis and Validation of 1H-Inden-1-ylidene Ruthenium Catalysts

Introduction & Mechanistic Rationale

Ruthenium-based olefin metathesis catalysts are cornerstones of modern synthetic chemistry and pharmaceutical manufacturing. While first- and second-generation Grubbs benzylidene catalysts are widely utilized, their industrial scale-up is frequently hampered by the instability and hazardous nature of the aryldiazomethane precursors required for benzylidene installation.

1H-inden-1-ylidene ruthenium complexes (e.g., Umicore M1 and M2) bypass this critical limitation. They are synthesized using1 as a highly stable, commercially available carbene source[1]. The resulting indenylidene catalysts exhibit exceptional thermal robustness, high tolerance to polar functional groups, and are highly adaptable to large-scale industrial manufacturing[1]. Furthermore, their mild initiation temperatures (room temperature to 40 °C) make them ideal for temperature-sensitive pharmaceutical intermediates[2].

Synthetic Strategy and Causality

The transition from bench-scale synthesis to multi-kilogram manufacturing requires overcoming specific thermodynamic and purification hurdles.

Stage 1: Carbene Formation & The M1 Catalyst The precursor [RuCl2(PPh3)3] is reacted with 1,1-diphenyl-2-propyn-1-ol, which undergoes a metal-mediated rearrangement to form the intermediate (PPh3)2Cl2Ru(3-phenylindenylidene). Because triphenylphosphine (PPh3) is a weak σ-donor, it must be replaced by the strongly electron-donating tricyclohexylphosphine (PCy3) to yield the active Umicore M1 catalyst. Causality in Scale-Up: Historically, this ligand exchange required tedious chromatographic purification. However, modern industrial protocols utilize a highly concentrated cyclic ether solvent system (e.g., 3). Because M1 forms a highly crystalline THF solvate, it simultaneously precipitates from the reaction mixture as it forms[3]. By Le Chatelier's principle, this continuous removal of the product drives the equilibrium forward and acts as an in-situ purification step, yielding >95% pure product without chromatography[3].

Stage 2: NHC Installation & The M2 Catalyst To synthesize the second-generation catalyst (Umicore M2 ), M1 undergoes a second ligand exchange where one PCy3 is replaced by an N-heterocyclic carbene (NHC), such as SIMes. Causality in Scale-Up: This equilibrium heavily favors the starting material unless the displaced PCy3 is removed. Therefore, the addition of a 4 (e.g., CuCl or a polymer-supported sulfonic acid resin like Amberlyst-15) is mandatory[4]. The scavenger permanently sequesters the free PCy3, preventing the reverse reaction and ensuring quantitative conversion to the highly active NHC-bearing complex[4].

Synthetic Workflow Visualization

Caption: Workflow for the scale-up synthesis of 1H-inden-1-ylidene ruthenium catalysts (M1 and M2).

Quantitative Data: Catalyst Comparison

Parameter	Umicore M1 (1st Generation)	Umicore M2 (2nd Generation)
Ligand System	Bis-phosphine (PCy₃)₂	NHC (SIMes) + Phosphine (PCy₃)
Initiation Rate	Moderate	Fast[5]
Thermal Stability	Excellent (Stable in air/moisture)	Excellent (Stable in commercial solvents)[5]
Primary Applications	ROMP, simple RCM, precursor for M2	Challenging RCM, tetrasubstituted olefins, CM
Scale-Up Yield	>90% (via THF precipitation)[3]	>90% (via phosphine scavenging)[4]

Detailed Experimental Protocols

Protocol A: Scale-Up Synthesis of Umicore M1 (THF Precipitation Method)

This protocol utilizes the self-purifying crystallization method to bypass chromatography.

• Preparation: Flush a glass reactor equipped with a condenser and mechanical stirrer with dry argon[3].

• Substrate Loading: Charge the reactor with the intermediate (PPh3)2Cl2Ru(3-phenylindenylidene)[3].

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to achieve a strict concentration of 0.2 to 0.6 mol/L of the ruthenium complex[3]. Critical Step: Deviating from this concentration range will prevent the supersaturation required for simultaneous precipitation.

• Ligand Exchange: Add 2.1 to 2.5 equivalents of tricyclohexylphosphine (PCy3)[3].

• Reaction & Precipitation: Stir the reaction at room temperature. As the ligand exchange proceeds, the product (Umicore M1) will begin to precipitate as a highly crystalline THF solvate with the formula C51​H76​Cl2​P2​Ru⋅n(THF) (where 1≤n≤2 )[3].

• Isolation: Filter the resulting precipitate, wash thoroughly with cold methanol to remove residual PPh3, and dry under vacuum to yield the pure catalyst[3].

Protocol B: Synthesis of Umicore M2 (NHC Ligand Exchange)

• Preparation: In an argon-flushed reactor, combine Umicore M1 and the desired N-heterocyclic carbene precursor (e.g., SIMes)[5].

• Scavenger Addition: Add a phosphine scavenger. For heterogeneous scavenging, use 1–2 equivalents of Polymer-Supported Sulfonic Acid Resin (PSR, e.g., Amberlyst-15)[4]. Alternatively, CuCl can be used.

• Solvent: Suspend the mixture in commercial-grade dichloromethane (DCM) or toluene[5].

• Reaction: Stir the mixture at 40 °C (if using PSR) or room temperature (if using CuCl) until complete conversion is observed via ³¹P NMR[4].

• Purification: Filter the reaction mixture through a pad of Celite to remove the sequestered phosphine byproduct (CuCl-PCy3 complex or PSR-PCy3)[4].

• Isolation: Concentrate the filtrate under reduced pressure and precipitate the Umicore M2 catalyst by adding cold hexane. Filter and dry under vacuum[5].

Quality Control & Self-Validation System

To ensure the integrity of the synthesized catalysts before deployment in pharmaceutical workflows, the following self-validating checks must be performed:

• Visual Inspection: Pure Umicore M1 must present as a distinct brick-red crystalline solid . Any brown or black discoloration indicates decomposition or incomplete displacement of PPh3[3].

• ³¹P NMR Spectroscopy: For M1, dissolve the sample in CD2Cl2. A successful synthesis will show a single, sharp resonance at ~29 ppm (relative to external H3PO4), confirming the symmetric coordination of the two PCy3 ligands[6]. The absence of a peak at ~25 ppm confirms the complete removal of PPh3.

• X-Ray Diffraction (XRD): The M1 THF solvate exhibits high crystallinity. XRD diffractograms (recorded between 5° < 2θ < 100° using Cu radiation) should show sharp, well-defined peaks corresponding to the solvate lattice, validating the success of the precipitation protocol[6].

Sources

• 1. Indenylidene complexes of ruthenium: optimized synthesis, structure elucidation, and performance as catalysts for olefin metathesis--application to the synthesis of the ADE-ring system of nakadomarin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ruthenium-Based Metathesis Solutions for Pharma & Fine Chemicals | Umicore [pmc.umicore.com]
• 3. US9604205B2 - Method for preparation of a ruthenium indenylidene complex - Google Patents [patents.google.com]
• 4. US9278345B2 - Process for preparation of ruthenium-based carbene catalysts with chelating alkylidene ligands - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US9604205B2 - Method for preparation of a ruthenium indenylidene complex - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Solvent Effects on 1H-Inden-1-ylidene Catalyst Activity

Welcome to the Technical Support Center for 1H-Inden-1-ylidene catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of solvent effects on these powerful catalytic systems. Here, you will find practical, in-depth guidance in a question-and-answer format to troubleshoot common issues and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: How does solvent polarity impact the initiation and overall activity of 1H-inden-1-ylidene catalysts?

A1: Solvent polarity plays a crucial, albeit complex, role in the activity of 1H-inden-1-ylidene catalysts, which are a class of Grubbs-type catalysts. The initiation of these catalysts typically involves the dissociation of a ligand, often a phosphine, to generate a more reactive 14-electron intermediate.

Polar solvents can influence this process in several ways:

• Stabilization of Intermediates: More polar solvents can stabilize charged or polar intermediates and transition states involved in the catalytic cycle. For dissociative mechanisms, polar solvents can facilitate the dissociation of a neutral ligand like phosphine, thereby increasing the initiation rate.

• Ligand Dissociation: The bond between the ruthenium center and the phosphine ligand is weakened in polar solvents, leading to a higher concentration of the active catalytic species. For instance, studies on second-generation Grubbs catalysts have shown that initiation rates can be higher in moderately polar solvents like dichloromethane (DCM) or dichloroethane (DCE) compared to nonpolar solvents like hexane.

• Substrate and Product Solubility: The solvent must effectively dissolve the reactants and products to ensure a homogeneous reaction mixture. Poor solubility can lead to mass transfer limitations and lower reaction rates.

However, the effect is not always linear. Very high solvent polarity might unfavorably solvate the catalyst or reactants, potentially hindering the reaction. Therefore, an optimal polarity often exists for a given catalytic system and substrate.

Q2: I'm observing low to no conversion in my ring-closing metathesis (RCM) reaction. Could the solvent be the culprit?

A2: Absolutely. If you're experiencing low or no conversion, the solvent is a primary suspect. Here are several ways the solvent choice could be inhibiting your reaction:

• Inappropriate Polarity: As discussed in Q1, the polarity of the solvent directly affects catalyst initiation. If you are using a nonpolar solvent like hexane, the initiation rate might be too slow. Consider switching to a moderately polar solvent like dichloromethane (DCM), toluene, or ethyl acetate.

• Coordinating Solvents: Solvents with coordinating atoms (e.g., nitrogen or oxygen in ethers like THF, or nitriles like acetonitrile) can sometimes compete with the olefin substrate for coordination to the ruthenium center. This can inhibit the catalytic cycle. While THF is sometimes used, its coordinating ability should be considered.

• Solvent Impurities: Trace impurities in the solvent, such as water or peroxides (in aged ethers), can deactivate the catalyst. Always use freshly distilled or high-purity, anhydrous solvents. It is also crucial to perform reactions under an inert atmosphere (argon or nitrogen).

• Substrate-Solvent Mismatch: If your substrate has poor solubility in the chosen solvent, the reaction will be slow regardless of the catalyst's intrinsic activity. Ensure your substrate is fully dissolved at the reaction temperature.

Q3: My reaction is producing significant byproducts, particularly from double bond isomerization. How can the solvent influence this?

A3: Double bond isomerization is a common side reaction in olefin metathesis, often mediated by ruthenium-hydride species that can form from the decomposition of the primary catalyst. The solvent can influence the propensity for isomerization in a few ways:

• Temperature and Solvent Boiling Point: Higher reaction temperatures can promote the formation of these undesired ruthenium-hydride species. If you are using a high-boiling solvent like toluene or xylene and running the reaction at reflux, you may be inadvertently encouraging isomerization. Consider a lower-boiling solvent like DCM to run the reaction at a milder temperature.

• Solvent-Mediated Decomposition Pathways: Certain solvents may facilitate catalyst decomposition pathways that lead to the formation of isomerization-active species. While the specific mechanisms are complex and catalyst-dependent, empirical screening of different solvent classes can often identify a medium that minimizes this side reaction.

Q4: Can I use "green" or more environmentally friendly solvents for my indenylidene-catalyzed reaction?

A4: Yes, there is a significant push towards using greener solvents in organic synthesis, and olefin metathesis is no exception. While chlorinated solvents like dichloromethane are common, several more benign alternatives have been successfully employed:

• Ethyl Acetate (EtOAc): This is a good, moderately polar alternative to DCM for many RCM reactions.

• 2-Methyltetrahydrofuran (2-MeTHF): A greener alternative to THF, it often has better solubility characteristics and a higher boiling point.

• Toluene: While not the "greenest" option, it is often preferred over chlorinated solvents from a process safety and environmental perspective.

When switching to a new solvent, it is essential to re-optimize the reaction conditions, as the catalyst's activity and stability may change. Resources like the CHEM21 Solvent Selection Guide can be valuable for choosing more sustainable options.

Troubleshooting Guides

Issue 1: Catalyst Appears Insoluble or Forms a Precipitate During the Reaction

Possible Cause	Troubleshooting Step
Poor Catalyst Solubility	The chosen solvent may not be appropriate for the specific indenylidene catalyst. Consult the manufacturer's data sheet for recommended solvents. Generally, chlorinated solvents (DCM, chloroform) or aromatic hydrocarbons (toluene, benzene) are good starting points.
Reaction with Solvent	In rare cases, the catalyst may react with the solvent, leading to an insoluble species. This is more likely with reactive solvents or at elevated temperatures. Analyze the precipitate to identify its nature.
Product Precipitation	The desired product may be insoluble in the reaction solvent and precipitate as it forms. This can sometimes encapsulate the catalyst, leading to a decrease in the reaction rate. Try a solvent in which the product is more soluble.

Issue 2: Reaction is Sluggish or Stalls Before Completion

Possible Cause	Troubleshooting Step
Slow Catalyst Initiation	As detailed in the FAQs, the solvent polarity may be too low, hindering the initial ligand dissociation. Switch to a more polar solvent like DCM or DCE.
Catalyst Deactivation	Impurities in the solvent (water, oxygen, peroxides) can deactivate the catalyst. Ensure you are using a high-purity, anhydrous solvent and that the reaction is performed under a strictly inert atmosphere. The presence of certain functional groups on the substrate can also poison the catalyst.
Insufficient Temperature	Some indenylidene catalysts require thermal activation to initiate efficiently. If you are running the reaction at room temperature, a gentle increase in temperature (e.g., to 40 °C in DCM) might be necessary.
Low Substrate Concentration	For intramolecular reactions like RCM, very low concentrations can disfavor the desired cyclization. While high dilution is often used to prevent intermolecular reactions, excessively low concentrations can slow the reaction rate. An optimal concentration often needs to be determined empirically.

Issue 3: Inconsistent Results Between Batches

Possible Cause	Troubleshooting Step
Solvent Quality Variation	The purity of the solvent can vary between suppliers or even lots from the same supplier. This is especially true for the water and peroxide content. Always use solvent from a freshly opened bottle of a reputable grade or purify it before use.
Atmospheric Contamination	Small leaks in your inert atmosphere setup can introduce enough oxygen or moisture to affect the catalyst's performance. Regularly check your Schlenk line or glovebox for integrity.
Catalyst Handling	Indenylidene catalysts, while generally more stable than early Grubbs catalysts, can still be sensitive to air and moisture over time. Store the catalyst under an inert atmosphere and in a freezer. Weigh it out quickly and ensure it is fully dissolved in the solvent before adding the substrate.

Experimental Protocols & Data

Protocol: General Procedure for Solvent Screening in a Ring-Closing Metathesis (RCM) Reaction

• Preparation: In a glovebox or under a robust stream of argon, add the indenylidene catalyst (e.g., 1-2 mol%) to a flame-dried Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add the desired volume of anhydrous solvent to achieve the target substrate concentration (typically 0.05-0.1 M).

• Substrate Addition: Add the diene substrate to the flask.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., room temperature or 40 °C).

• Monitoring: At regular intervals (e.g., 15, 30, 60, 120 minutes), withdraw a small aliquot of the reaction mixture under an inert atmosphere and quench it with a drop of ethyl vinyl ether. Analyze the quenched aliquot by ¹H NMR or GC-MS to determine the conversion to the cyclized product.

• Comparison: Repeat steps 1-5 for a range of solvents to compare their effect on the reaction rate and final conversion.

Data Summary: Illustrative Solvent Effects on RCM Conversion

The following table provides a hypothetical comparison of solvent effects on the RCM of a generic diene substrate. Actual results will vary depending on the specific catalyst and substrate.

Solvent	Polarity (Reichardt's ET(30))	Typical Conversion (2h @ 40°C)	Notes
n-Hexane	31.0	<10%	Low polarity leads to very slow initiation.
Toluene	33.9	85%	Good general-purpose solvent, allows for higher temperatures if needed.
Tetrahydrofuran (THF)	37.4	70%	Coordinating nature may slightly inhibit the catalyst.
Dichloromethane (DCM)	40.7	>95%	Often an excellent solvent due to its moderate polarity and low coordinating ability.
Ethyl Acetate (EtOAc)	38.1	90%	A greener alternative to DCM with good performance.
Acetonitrile	45.6	<5%	Strong coordinating solvent, often poisons the catalyst.

Visualizing Solvent-Catalyst Interactions

Diagram: The Role of Solvent in Catalyst Initiation

This diagram illustrates the key equilibrium in the initiation of a generic 1H-inden-1-ylidene catalyst and how the solvent can influence this process.

Caption: Solvent-mediated initiation of an indenylidene catalyst.

References

• D. Prat, A. Wells, J. Hayler, Sneddon, C. R. McElroy, S. Abou-Shehada and P. J. Dunn. CHEM21 selection guide of classical- and less classical-solvents. Green Chem., 2016, 18 , 288–296. [Link]

• F. P. Byrne, S. Jin, G. Paggiola, T. H. M. Petchey, J. H. Clark, T. J. Farmer, A. J. Hunt, C. Robert McElroy and J. Sherwood. Tools and techniques for solvent selection: green solvent selection guides. Sustain Chem Process, 2016, 4 , 7. [Link]

• A. Fürstner, O. Guth, A. Düffels, G. Seidel, M. Liebl, B. Gabor, R. Mynott.

Technical Support Center: Purification of 1H-Inden-1-ylidene Derivatives

Welcome to the Technical Support Center for the synthesis and isolation of 1H-inden-1-ylidene derivatives. These compounds are pivotal in advanced organometallic chemistry—most notably as robust ligands in ruthenium-catalyzed olefin metathesis (e.g., Umicore M1 catalysts)—and serve as critical intermediates in pharmaceutical synthesis.

Due to their unique electronic structures, extended conjugation, and sensitivity to atmospheric conditions, purifying these derivatives requires precise, mechanistically grounded methodologies. This guide provides self-validating protocols, troubleshooting workflows, and authoritative insights to ensure high-fidelity isolation.

Core Workflow Visualization

Workflow for the synthesis and precipitation-based purification of Ru-indenylidene catalysts.

Section 1: Standardized Purification Methodologies

Protocol A: One-Pot Precipitation of Ruthenium-Indenylidene Catalysts

Causality & Rationale: Traditional column chromatography of ruthenium carbenes leads to significant yield loss due to silica-induced degradation and is unfeasible at an industrial scale[1]. The industry standard circumvents chromatography entirely by leveraging differential solubility. By conducting the cyclization of 1,1-diphenyl-2-propyn-1-ol with RuCl2(PPh3)3 in cyclic ethers (THF or 1,4-dioxane), the resulting indenylidene complex can be directly precipitated upon cooling or solvent reduction, leaving soluble impurities in the mother liquor[2][3].

Step-by-Step Procedure:

• Reaction Setup: Suspend RuCl2(PPh3)3 and 1,1-diphenyl-2-propyn-1-ol in dry 1,4-dioxane or THF to achieve a precise concentration of 0.2 to 0.6 mol/L[1].

• Cyclization: Heat the mixture to 65–90 °C for 1–2 hours under a strict argon atmosphere[3].

  • Self-Validation Check: Pull a 0.1 mL aliquot, remove the solvent, and analyze via 31P-NMR. The complete disappearance of the precursor peak (~53 ppm) validates that the cyclization is complete.

• Ligand Exchange (Optional): If synthesizing a modified catalyst (e.g., Umicore M1), add tricyclohexylphosphine (PCy3) or an NHC precursor to the hot mixture and stir for an additional hour[1].

• Precipitation: Concentrate the mixture under vacuum to remove approximately 60% of the solvent. Cool the remaining mother liquor slowly to 5–25 °C. The product will precipitate as dark red/brown crystals[3].

• Washing: Filter the precipitate under an inert atmosphere. Wash the filter cake sequentially with cold acetone or methanol, followed by pentane[1][3].

  • Self-Validation Check: Monitor the pentane filtrate. A colorless filtrate indicates the complete removal of unreacted phosphines and organic ylide byproducts.

• Drying: Dry the solid under high vacuum at 80 °C to yield the crystalline product (>95% purity)[1].

Protocol B: Chromatographic Purification of Organic 1H-Inden-1-ylidene Intermediates

Causality & Rationale: For purely organic indenylidene derivatives (e.g., malononitrile or acetate derivatives synthesized via cross-coupling), precipitation is often insufficient due to co-eluting organic byproducts. Silica gel chromatography is required, but the extended conjugated exocyclic double bond makes these compounds prone to streaking or irreversible adsorption on highly active, acidic silica[4].

Step-by-Step Procedure:

• Quenching & Extraction: Quench the crude reaction mixture with water and extract with ethyl acetate. Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure.

• Stationary Phase Deactivation: Prepare a column using standard silica gel (0.063–0.2 mm). To prevent acid-catalyzed isomerization of the indenylidene core, pre-treat the column by passing 2 column volumes of eluent containing 1% triethylamine (Et3N) to neutralize acidic silanol sites.

• Elution: Load the crude mixture and elute using a low-polarity gradient, typically starting with 1:50 to 1:30 ethyl acetate:petroleum ether[5].

• Isolation: Pool fractions containing the product.

  • Self-Validation Check: Perform TLC (Rf ~ 0.38 in 1:50 EtOAc:PE). The spot should remain tight and circular; streaking indicates the silica was insufficiently deactivated[5]. Concentrate the pooled fractions under reduced pressure to afford the pure solid or oil[4].

Section 2: Troubleshooting Guides & FAQs

Q1: My ruthenium indenylidene catalyst shows a persistent impurity in the 31P-NMR spectrum around 10-15 ppm. What is it, and how do I remove it? Root Cause: This signal typically corresponds to a phosphonium ylide byproduct. During the reaction, dissociated PPh3 or PCy3 can nucleophilically attack the propargyl alcohol derivative, forming a stable ylide that co-precipitates with your catalyst[6]. Solution: Ylides are highly soluble in non-polar solvents compared to the rigid Ru-indenylidene complex. Resuspend the crude solid in a minimal amount of cold dichloromethane and precipitate the catalyst by rapidly adding an excess of cold pentane or hexanes[7]. Filter and repeat the pentane wash (3 × 10 mL) until the 31P-NMR singlet at ~10.9 ppm is completely eradicated[6].

Q2: During the one-pot synthesis in THF, my catalyst "oils out" instead of forming a crystalline precipitate. How can I induce crystallization? Root Cause: "Oiling out" (liquid-liquid phase separation) occurs when the concentration of the catalyst exceeds its solubility limit at a temperature above its melting point in the solvent mixture. This is often exacerbated by the presence of residual mixed-ligand species (e.g., a Ru complex with one PCy3 and one PPh3 ligand) which disrupt the crystal lattice[1]. Solution:

• Ensure the initial concentration of the Ru precursor is strictly maintained between 0.2 and 0.6 mol/L[1].

• If an oil forms, redissolve it by gently heating the mixture and adding a small volume of a co-solvent like 1,4-dioxane.

• Cool the system slowly (e.g., 1 °C/min) rather than crash-cooling, and introduce seed crystals if available to bypass the nucleation energy barrier.

Q3: Why is my organic 1H-inden-1-ylidene derivative degrading on the silica column, resulting in poor yields (<50%)? Root Cause: The exocyclic double bond of the indenylidene core is highly susceptible to acid-catalyzed isomerization or oxidation when exposed to the slightly acidic silanol groups on standard silica gel, especially during prolonged column residence times[4][5]. Solution: Switch to deactivated basic alumina (Brockmann I) or neutralize the silica gel with 1% Et3N prior to loading the sample. Additionally, perform the chromatography rapidly using flash positive pressure rather than gravity elution to minimize the residence time on the stationary phase[8].

Section 3: Quantitative Data & Method Comparison

The following table summarizes the optimal purification parameters based on the specific 1H-inden-1-ylidene derivative being handled.

Target Compound Type	Preferred Purification Method	Key Solvents / Stationary Phase	Typical Yield	Primary Impurity Removed
1st Gen Ru-Indenylidenes (e.g., PPh3 ligands)	Direct Precipitation	1,4-Dioxane (Reaction) / Methanol (Wash)	85–90%	Unreacted propargyl alcohol, Ru salts
2nd Gen Ru-Indenylidenes (e.g., PCy3, NHC ligands)	Precipitation & Trituration	THF (Reaction) / Cold Pentane (Wash)	80–88%	Phosphonium ylides, mixed-ligand species
Organic Indenylidenes (e.g., Malononitriles)	Flash Column Chromatography	Deactivated Silica (1% Et3N) / EtOAc:PE	70–77%	Unreacted aldehydes, cross-coupling byproducts
Thiolate Ru-Indenylidenes	Low-Temp Crystallization	Dichloromethane / n-Pentane (-32 °C)	60–70%	Excess thiolate salts, decomposition products

Sources

• 1. EP2679593A1 - Method for preparation of a ruthenium indenylidene complex - Google Patents [patents.google.com]
• 2. WO2010037550A1 - Method for preparation of ruthenium-indenylidene carbene catalysts - Google Patents [patents.google.com]
• 3. US8703985B2 - Method for preparation of ruthenium-indenylidene carbene catalysts - Google Patents [patents.google.com]
• 4. rsc.org [rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. BJOC - Ruthenium indenylidene “1st generation” olefin metathesis catalysts containing triisopropyl phosphite [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 1H-Inden-1-ylidene Coordination &amp; Steric Clash

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing coordination challenges when utilizing 1H-inden-1-ylidene ruthenium complexes (such as the Umicore M-series catalysts). While the 3-phenyl-1H-inden-1-ylidene ligand is highly robust and thermally stable, its inherent steric bulk creates a complex dynamic when paired with strongly donating N-heterocyclic carbenes (NHCs) and phosphine ligands.

This guide provides field-proven insights to help you diagnose, troubleshoot, and strategically manipulate steric clash in your catalytic workflows.

Part 1: Diagnostic FAQs (Identifying Steric Clash Issues)

Q: How do I distinguish between a steric clash that is beneficial versus one that inhibits my catalytic cycle? A: In ruthenium-catalyzed olefin metathesis, the rate-determining step for initiation is the dissociation of the phosphine ligand (e.g., PCy3). A calculated degree of steric clash between a bulky NHC (like SIPr) and the 3-phenyl-1H-inden-1-ylidene moiety actually accelerates this dissociation, leading to exceptionally fast initiation rates[1]. However, if the steric crowding extends into the metal's apical coordination site, it will block the incoming olefin substrate, preventing the formation of the critical metallacyclobutane intermediate[2]. You can diagnose this by comparing initiation rates (via 31P NMR) against overall turnover numbers (TON). High initiation but low TON indicates substrate-level steric inhibition.

Q: My ring-closing metathesis (RCM) to form a tetrasubstituted olefin is failing with standard Umicore M2. Why? A: The standard SIMes ligand in Umicore M2 creates a highly constricted chiral/steric pocket. When attempting to coordinate a bulky diene to form a tetrasubstituted olefin, the steric repulsion between the substrate and the symmetrical N-aryl rings of the NHC is too great[3]. To overcome this, you must transition to an unsymmetrical NHC (uNHC) that relieves pressure on one side of the coordination sphere[4].

Part 2: Troubleshooting Guide & Solutions

Issue 1: Slow Initiation in Non-Hindered Substrates

• Root Cause: The phosphine ligand is bound too tightly. The steric pressure from the NHC is insufficient to force the dissociation of the PCy3 ligand, stalling the catalytic cycle at the precatalyst stage.

• Solution: Increase the steric bulk of the NHC. Replacing a standard SIMes ligand with a more sterically demanding SIPr (1,3-bis(2,6-diisopropylphenyl)-4,5-dihydroimidazol-2-ylidene) ligand increases the intramolecular steric clash with the indenylidene group. This physical repulsion significantly improves phosphine dissociation and boosts catalytic efficiency at room temperature[5].

Issue 2: Poor Yields in the Metathesis of Bulky Substrates

• Root Cause: The metal center is too sterically encumbered to allow the coordination of sterically demanding olefins, leading to failed propagation despite successful initiation.

• Solution: Utilize unsymmetrical NHCs (uNHCs). By replacing one bulky N-mesityl group with a smaller N-alkyl (e.g., methyl, cyclohexyl) or N-benzyl group, you create a "cleft" in the coordination sphere[6]. This reduces the overall steric clash with the substrate while maintaining the strong σ-donation required for catalyst stability[3].

Part 3: Data Presentation – Quantitative Impact of Steric Tuning

The table below summarizes how modulating the steric bulk of the NHC ligand impacts both the initiation rate and the overall yield when synthesizing sterically demanding tetrasubstituted olefins.

Catalyst / Ligand System	NHC Steric Profile	Relative Steric Bulk	Phosphine Dissociation Rate (Initiation)	RCM Yield (Tetrasubstituted Olefins)
Umicore M1 (PCy3 only)	None	Low	Very Slow	< 5%
Umicore M2 (SIMes)	Symmetrical	High	Moderate	15 - 20%
Ru-SIPr-Indenylidene	Symmetrical	Very High	Fast	< 10% (Substrate blocked)
Ru-uNHC (N-benzyl/N-mesityl)	Unsymmetrical	Medium-Asymmetric	Fast	> 85%

(Data synthesized from comparative reactivity studies of indenylidene complexes[1],[3])

Part 4: Experimental Protocols

Protocol 1: Synthesis of an Unsymmetrical NHC (uNHC) 1H-Inden-1-ylidene Ruthenium Complex

To alleviate steric clash while maintaining catalyst stability, follow this self-validating protocol for ligand exchange[3]. The causality behind the elevated temperature is to overcome the high activation barrier required to displace the bulky PCy3 ligand.

• Preparation: In a nitrogen-filled glovebox, charge a Schlenk flask with dichloro(3-phenyl-1H-inden-1-ylidene)bis(tricyclohexylphosphine)ruthenium(II) (Umicore M1, 1.0 equiv) and the desired uNHC precursor (e.g., N-benzyl-N'-mesityl imidazolium chloride, 1.2 equiv).

• Base Addition: Add potassium tert-butoxide (1.2 equiv) to generate the free carbene in situ.

• Solvent & Reaction: Add anhydrous, degassed toluene. Stir the mixture at 80 °C for 4 hours.

• Validation (In-Process): Monitor the reaction via 31P NMR. The disappearance of the singlet at ~32 ppm (coordinated PCy3) and the appearance of a free PCy3 signal at ~10 ppm confirms successful ligand exchange. Do not proceed to purification until the 32 ppm signal is completely exhausted.

• Purification: Concentrate the mixture and purify via flash column chromatography (silica gel, using a gradient of hexane/ethyl acetate) in open air (the resulting complex is air-stable).

Protocol 2: 31P NMR Phosphine Dissociation Assay

To empirically determine if your steric clash is sufficient for initiation:

• Dissolve 0.05 mmol of the synthesized Ru complex in 0.5 mL of CD2Cl2.

• Add 10 equivalents of a phosphine scavenger (e.g., CuCl) to irreversibly bind free PCy3, preventing re-coordination.

• Record 31P NMR spectra at 5-minute intervals at 25 °C.

• Calculate the rate constant of dissociation by plotting the integral of the coordinated phosphine signal versus time.

Part 5: Workflow Visualization

Workflow for diagnosing and resolving steric clash in 1H-inden-1-ylidene Ru-catalyzed metathesis.

References

• Title: Ring-closing metathesis Source: Wikipedia URL: [Link]

• Title: Indenylidene Ruthenium Complex Bearing a Sterically Demanding NHC Ligand: An Efficient Catalyst for Olefin Metathesis at Room Temperature Source: Organometallics (ACS Publications) URL: [Link]

• Title: Synthesis, Structure, and Catalytic Activity of New Ruthenium(II) Indenylidene Complexes Bearing Unsymmetrical N-Heterocyclic Carbenes Source: Organometallics (ACS Publications) URL: [Link]

• Title: Ruthenium-based olefin metathesis catalysts with monodentate unsymmetrical NHC ligands Source: Beilstein Journal of Organic Chemistry (NCBI/PMC) URL: [Link]

• Title: Ruthenium indenylidene complexes bearing N-alkyl/N-mesityl-substituted N-heterocyclic carbene ligands Source: ResearchGate URL: [Link]

Sources

• 1. Indenylidene Ruthenium Complex Bearing a Sterically Demanding NHC Ligand: An Efficient Catalyst for Olefin Metathesis at Room Temperature [organic-chemistry.org]
• 2. Ring-closing metathesis - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ruthenium-based olefin metathesis catalysts with monodentate unsymmetrical NHC ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

comparison of 1H-inden-1-ylidene and Hoveyda-Grubbs catalysts

Advanced Olefin Metathesis: A Comparative Guide to 1H-Inden-1-ylidene and Hoveyda-Grubbs Ruthenium Catalysts

As a Senior Application Scientist, I frequently encounter a critical decision point in synthetic route design: selecting the optimal ruthenium catalyst for olefin metathesis. While the Hoveyda-Grubbs (HG) architecture is often the default choice due to its rapid initiation, 1H-inden-1-ylidene (indenylidene) catalysts have emerged as highly robust alternatives, particularly for demanding industrial applications and high-temperature polymerizations.

This guide objectively compares their mechanistic profiles, performance metrics, and ideal use cases, backed by self-validating experimental protocols.

Mechanistic Causality: Initiation vs. Stability

The fundamental difference between these two catalyst families lies in their resting states and the thermodynamic barriers required to generate the active 14-electron ruthenium species.

• Hoveyda-Grubbs Catalysts : These complexes feature a chelating isopropoxybenzylidene ligand. Initiation occurs via the dissociation of the oxygen-ruthenium coordinate bond. This "boomerang" mechanism allows for rapid initiation at room temperature, making HG catalysts highly active for standard Ring-Closing Metathesis (RCM). However, this low initiation barrier also renders them susceptible to decomposition pathways, such as bimolecular coupling, particularly at elevated temperatures (1)[1].

• 1H-Inden-1-ylidene Catalysts : In contrast, indenylidene catalysts (often paired with a phosphine and an NHC ligand) require the dissociation of a phosphine ligand to initiate. Density Functional Theory (DFT) studies highlight that the significant steric bulk of the indenylidene ligand promotes this phosphine release (2)[2]. Despite this steric assistance, the energetic barrier remains higher than that of HG catalysts. Consequently, indenylidene complexes are practically inactive at room temperature but exhibit exceptional thermal stability, making them ideal for high-temperature reactions (3)[3].

Mechanistic pathways contrasting the initiation of Hoveyda-Grubbs vs. Indenylidene catalysts.

Quantitative Performance Comparison

To translate these mechanistic differences into practical metrics, we benchmark their performance. The table below summarizes the operational windows and stability profiles of the second-generation variants of both catalysts.

Metric	Hoveyda-Grubbs (2nd Gen)	1H-Inden-1-ylidene (2nd Gen)
Initiation Mechanism	Ether chelate opening	Phosphine dissociation
Optimal Operating Temp.	20 °C – 50 °C	70 °C – 120 °C
Thermal Stability Limit	Moderate (~80 °C)	High (>100 °C)
RCM Conversion (DEDAM, RT, 1h)	>95%	<5%
RCM Conversion (DEDAM, 70 °C, 1h)	>95% (with observed decomp.)	>95%
Primary Decomposition Route	Bimolecular coupling	Phosphine attack on metallacyclobutane

Self-Validating Experimental Protocol: Kinetic Benchmarking

To objectively validate the performance differences, the following protocol describes a parallel kinetic study using diethyl diallylmalonate (DEDAM) as the benchmark substrate. This system is self-validating: by running the reactions at two distinct temperatures and employing a strict chemical quenching protocol, we isolate the variable of thermal initiation.

Self-validating experimental workflow for kinetic benchmarking of metathesis catalysts.

Step-by-Step Methodology:

• Preparation : In a nitrogen-filled glovebox, prepare a 0.1 M solution of diethyl diallylmalonate (DEDAM) in anhydrous, degassed toluene. Divide into two reaction vessels (Vessel A for HG, Vessel B for Indenylidene).

• Catalyst Stock Solutions : Prepare 0.01 M stock solutions of Hoveyda-Grubbs 2nd Generation and 1H-Inden-1-ylidene 2nd Generation catalysts in toluene.

• Reaction Initiation (Room Temperature) : Inject 1.0 mol% of the HG catalyst into Vessel A and 1.0 mol% of the Indenylidene catalyst into Vessel B at 25 °C.

• Kinetic Sampling : At intervals of 5, 15, 30, and 60 minutes, withdraw 50 µL aliquots from each vessel.

• Quenching (Critical Step) : Immediately discharge each aliquot into a vial containing 0.5 mL of a 5% ethyl vinyl ether solution in hexane. Causality: Ethyl vinyl ether rapidly reacts with the active ruthenium carbene to form a stable, metathesis-inactive Fischer carbene, instantly freezing the reaction progress for accurate kinetic snapshotting.

• Thermal Escalation : After 60 minutes, elevate the temperature of Vessel B (Indenylidene) to 70 °C and resume sampling for another hour.

• Analysis : Analyze the quenched samples via GC-MS to determine the conversion of DEDAM to the cyclopentene derivative.

Expected Outcome : The HG catalyst will show >90% conversion within 15 minutes at 25 °C. The Indenylidene catalyst will show negligible conversion at 25 °C, but will rapidly achieve >95% conversion once the temperature reaches 70 °C, validating its high thermal initiation barrier and robust high-temperature performance.

Strategic Applications in Drug Development

For drug development professionals, catalyst selection dictates process scalability, impurity profiles, and overall synthetic efficiency. Furthermore, indenylidene complexes are known for their ease of synthesis and stability in air, which simplifies handling during scale-up (4)[4].

• Choose Hoveyda-Grubbs when : Synthesizing temperature-sensitive Active Pharmaceutical Ingredients (APIs), performing macrocyclizations where rapid initiation at high dilution is required, or when phosphine-free conditions are necessary to avoid specific metal-scavenging challenges downstream.

• Choose 1H-Inden-1-ylidene when : Scaling up reactions that require harsh conditions (e.g., >80 °C), processing substrates with coordinating heteroatoms that might poison less stable catalysts, or when long reaction times are needed and catalyst longevity is paramount.

References

• "The activity of indenylidene derivatives in olefin metathesis catalysts", Beilstein Journal of Organic Chemistry.
• "Olefin met
• "About the activity and selectivity of less well-known metathesis catalysts during ADMET polymerizations", Beilstein Journal of Organic Chemistry.
• "Decomposition of Ruthenium Olefin Metathesis C

Sources

• 1. mdpi.com [mdpi.com]
• 2. BJOC - The activity of indenylidene derivatives in olefin metathesis catalysts [beilstein-journals.org]
• 3. BJOC - About the activity and selectivity of less well-known metathesis catalysts during ADMET polymerizations [beilstein-journals.org]
• 4. Olefin metathesis in air - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 1H-Inden-1-ylidene Ruthenium Catalysts: Efficiency, Stability, and Isomerization Control

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Objective evaluation of 1H-inden-1-ylidene vs. benzylidene catalytic profiles in olefin metathesis.

Mechanistic Causality: Indenylidene vs. Benzylidene

The structural divergence between a standard benzylidene ligand (e.g., Grubbs 1st and 2nd generation) and a 3-phenyl-1H-inden-1-ylidene ligand fundamentally alters the kinetic and thermodynamic profile of the ruthenium center. While benzylidene complexes are ubiquitous, they suffer from critical failure modes under demanding conditions—specifically, premature catalyst death and the promotion of undesired side reactions.

The 1H-inden-1-ylidene moiety provides higher steric hindrance and improved electron-donor capability compared to its benzylidene congeners. This structural tuning restricts rotation around the metal-carbene bond, significantly slowing down bimolecular decomposition pathways. A known vulnerability of 2nd-generation Grubbs catalysts during prolonged heating is their tendency to1[1]. These RuNPs are highly active for double-bond isomerization, a detrimental side reaction that ruins product fidelity in macrocyclizations and Acyclic Diene Metathesis (ADMET) polymerizations. By employing 1H-inden-1-ylidene complexes, researchers can2[2], preserving the metathesis pathway and suppressing isomerization.

Fig 1. Divergent pathways of productive olefin metathesis versus thermal decomposition.

Quantitative Benchmarking: Efficiency & Isomerization

To objectively evaluate performance, we benchmark the catalysts across two distinct regimes: standard Ring-Closing Metathesis (RCM) and high-temperature ADMET polymerization.

While benzylidene complexes typically exhibit faster initiation rates (higher initial Turnover Frequency, TOF), indenylidene complexes sustain catalytic activity much longer. This results in 3[3]. In specialized applications like4[4].

Table 1: Catalytic Efficiency Benchmarks (RCM & Self-Metathesis)

Catalyst Class	Substrate	Catalyst Loading	Peak TOF (h⁻¹)	Max TON
Benzylidene (Grubbs II)	Diethyl diallylmalonate	0.125 mol%	Very High	~700
1H-Inden-1-ylidene (M2)	Diethyl diallylmalonate	0.125 mol%	Moderate	>790
1H-Inden-1-ylidene (uNHC)	α-olefin self-metathesis	0.0003 mol%	High	260,000

Table 2: Stability and Isomerization in ADMET Polymerization (60 °C)

Catalyst Class	Structural Robustness	RuNP / Hydride Formation	Olefin Isomerization
Benzylidene (Grubbs II)	Moderate (Prone to C-H activation)	High	Significant (15-20%)
1H-Inden-1-ylidene	High (Sterically shielded)	Low	Minimal (<2%)

Experimental Protocols: Self-Validating Metathesis Workflows

To ensure reproducibility, the following protocols dictate the exact conditions for benchmarking catalyst efficiency and quantifying isomerization. These methods are designed as self-validating systems —utilizing internal standards and chemical quenching to eliminate analytical artifacts.

Fig 2. Standardized self-validating workflow for benchmarking metathesis catalyst efficiency.

Protocol 1: Standard RCM Efficiency Benchmark (TON/TOF Determination)

Causality of Design: To accurately measure the intrinsic turnover frequency (TOF) without mass-transfer limitations, reactions must be run in dilute conditions. An internal standard is mandatory to self-validate conversion metrics against evaporative solvent losses.

• Preparation : Inside an argon-filled glovebox, prepare a 0.1 M solution of diethyl diallylmalonate in anhydrous, degassed toluene. Add n-dodecane (0.1 equiv) as an internal standard.

• Initiation : Heat the solution to the target temperature (e.g., 40 °C). Inject the ruthenium catalyst (benzylidene or 1H-inden-1-ylidene) from a freshly prepared stock solution to achieve a final loading of exactly 0.125 mol%.

• Kinetic Sampling & Quenching : At precise time intervals (5, 10, 15, 30, 60 minutes), extract 50 µL aliquots and immediately quench by injecting into 0.5 mL of a 5% ethyl vinyl ether solution in toluene.

  • Mechanistic Rationale: Ethyl vinyl ether rapidly reacts with the propagating ruthenium alkylidene to form an inactive Fischer carbene. This instantly freezes the reaction state, ensuring the kinetic data represents the exact time of extraction.

• Quantification : Analyze the quenched aliquots via GC-FID. Calculate conversion by comparing the product/substrate peak area ratio against the n-dodecane internal standard.

Protocol 2: ADMET Polymerization and Isomerization Quantification

Causality of Design: ADMET requires high temperatures and dynamic vacuum to drive off ethylene gas. These harsh conditions accelerate catalyst decomposition into RuNPs, making it the ultimate stress test for evaluating a catalyst's propensity for isomerization.

• Monomer Purification : Pass 1,9-decadiene through basic alumina to remove peroxides that could prematurely oxidize the ruthenium center.

• Polymerization : In a Schlenk flask, add the monomer and 1 mol% catalyst. Apply a dynamic vacuum (10⁻² mbar) and heat to 60 °C for 24 hours.

• Termination : Dissolve the resulting highly viscous polymer in THF containing excess ethyl vinyl ether, then precipitate dropwise into cold methanol.

• Isomerization Analysis : Analyze the isolated polymer via ¹H NMR and MALDI-TOF MS.

  • Self-Validation: Isomerization is quantified by integrating the internal methyl group signals (formed via double bond migration) against the terminal olefin signals in ¹H NMR. Concurrently, MALDI-TOF MS will reveal mass shifts in multiples of 14 Da (loss/gain of CH₂ groups) if transesterification/isomerization occurred, cross-validating the NMR findings.

References

• Title: Ruthenium-based olefin metathesis catalysts with monodentate unsymmetrical NHC ligands Source: Beilstein Journals URL
• Title: Catalyst Decomposition during Olefin Metathesis Yields Isomerization-Active Ruthenium Nanoparticles Source: ResearchGate / JACS URL
• Title: About the activity and selectivity of less well-known metathesis catalysts during ADMET polymerizations Source: PMC / NIH URL
• Title: Catalysts - Fluorene-Derived Indenylidene Complexes Source: Semantic Scholar / MDPI URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. About the activity and selectivity of less well-known metathesis catalysts during ADMET polymerizations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Ruthenium-based olefin metathesis catalysts with monodentate unsymmetrical NHC ligands [beilstein-journals.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Kinetic Profiling and Performance Comparison of 1H-Inden-1-ylidene Ruthenium Complexes

As olefin metathesis transitions from academic discovery to industrial-scale pharmaceutical manufacturing, the selection of the optimal ruthenium precatalyst requires moving beyond simple yield comparisons. As a Senior Application Scientist, I approach catalyst selection through the lens of kinetic profiling.

This guide provides an in-depth kinetic comparison between 1H-inden-1-ylidene ruthenium complexes (such as the Umicore M-series) and their classical benzylidene counterparts (Grubbs catalysts). By understanding the causality behind their initiation rates, propagation kinetics, and thermodynamic stability, researchers can rationally select the right catalyst for challenging transformations like the formation of tetrasubstituted olefins.

Mechanistic Causality: The Indenylidene Advantage

To understand the kinetic differences between these catalysts, we must first examine the fundamental mechanism of ruthenium-catalyzed olefin metathesis. All standard Grubbs-type and indenylidene-type precatalysts are 16-electron species that must undergo ligand dissociation (typically a phosphine like PCy₃) to form the catalytically active 14-electron species.

The 3-phenyl-1H-inden-1-ylidene moiety provides significant steric shielding to the ruthenium center compared to a standard benzylidene ligand. This structural modification introduces a critical kinetic trade-off:

• Slower Initiation: The increased steric bulk and potential π−π stacking interactions slightly hinder the dissociation of the PCy₃ ligand, lowering the initiation rate constant ( kini​ ).

• Superior Thermodynamic Stability: Once the 14-electron active species is formed, the same steric shielding prevents bimolecular decomposition—a pathway where two active ruthenium centers couple and deactivate. This allows indenylidene complexes to operate efficiently at elevated temperatures (e.g., 80 °C) for extended periods [1].

Catalytic cycle highlighting the rate-limiting initiation step of Ru-complexes.

Quantitative Kinetic Comparison

The interplay between the N-heterocyclic carbene (NHC) ligand and the alkylidene/indenylidene moiety dictates the overall reaction kinetics. First-generation catalysts (lacking an NHC) initiate rapidly but propagate slowly. Second-generation catalysts (bearing an NHC like SIMes) initiate slower due to the strong σ -donating NHC strengthening the Ru-PCy₃ bond, but they propagate exceptionally fast [2].

When comparing benzylidene to indenylidene complexes, the indenylidene variants consistently demonstrate a lower kobs​ for initiation but a drastically extended catalytic half-life.

Table 1: Kinetic Parameters and Stability Benchmarks

Catalyst Type	Representative Complex	Initiation Rate ( kobs​ ) at 35 °C	Thermal Stability (Half-life at 80 °C)	Optimal Application
1st Gen Benzylidene	Grubbs I	∼1.8×10−2 s⁻¹ (at 20°C)	Low (< 1 hour)	Unhindered terminal olefins
1st Gen Indenylidene	Umicore M1	∼4.6×10−3 s⁻¹	Moderate ( ∼ 2 hours)	Standard RCM at mild temps
2nd Gen Benzylidene	Grubbs II	∼4.6×10−4 s⁻¹	Moderate ( ∼ 8 hours)	Hindered olefins, room temp
2nd Gen Indenylidene	Umicore M2	∼1.2×10−4 s⁻¹	High (> 10 days)	Tetrasubstituted dienes, high temp

Data synthesized from comparative kinetic profiling using ethyl vinyl ether trapping experiments [1][3].

Experimental Methodology: In Situ NMR Kinetic Profiling

To objectively compare these catalysts in your own laboratory, you must utilize a self-validating kinetic assay. The industry standard is the Ethyl Vinyl Ether (EVE) Trapping Assay .

Causality of the Design: EVE is used because it reacts rapidly and irreversibly with the 14-electron active ruthenium species to form an inactive Fischer carbene. By using a vast excess of EVE, the reaction is forced into pseudo-first-order kinetics, making the initial phosphine dissociation strictly rate-determining. Toluene-d8 is selected as the solvent because its high boiling point allows for variable-temperature kinetic studies without solvent evaporation altering the concentration.

Step-by-Step Protocol

• Sample Preparation (Glovebox): Dissolve 0.01 mmol of the target ruthenium precatalyst (e.g., Umicore M2) and 0.01 mmol of 1,3,5-trimethoxybenzene (internal standard) in 0.6 mL of anhydrous Toluene-d8.

• Equilibration: Transfer the solution to a screw-cap NMR tube equipped with a Teflon septum. Insert the tube into the NMR spectrometer and equilibrate to the target temperature (e.g., 35 °C) for exactly 10 minutes.

• Baseline Acquisition: Acquire a baseline ¹H NMR spectrum. Integrate the diagnostic alkylidene/indenylidene proton signal (typically found between 17.0 and 20.0 ppm) against the internal standard.

• Substrate Injection (Initiation): Rapidly inject 0.30 mmol (30 equivalents) of EVE through the septum.

• Kinetic Monitoring: Record ¹H NMR spectra every 30 seconds for 60 minutes. Monitor the exponential decay of the precatalyst signal and the concurrent appearance of the Fischer carbene signal ( ∼ 14.5 ppm).

• Data Extraction & Validation: Plot ln([Ru]t​/[Ru]0​) versus time.

  • Self-Validation Check: The plot must yield a straight line ( R2>0.98 ). A non-linear plot indicates that pseudo-first-order conditions were not met (e.g., oxygen contamination or insufficient EVE). The negative slope of this line is your initiation rate constant ( kobs​ ).

Experimental workflow for self-validating NMR kinetic profiling.

Application Guide: When to Choose Indenylidene

The kinetic data directly informs application strategy. Because 2nd Generation Benzylidene catalysts (Grubbs II) initiate faster, they are generally preferred for standard Ring-Closing Metathesis (RCM) or Cross-Metathesis (CM) reactions at room temperature. At 25 °C, an indenylidene catalyst like Umicore M2 will leave unreacted starting material due to its sluggish initiation [4].

However, when synthesizing tetrasubstituted olefins or heavily hindered macrocycles, the propagation step becomes highly energetically demanding, requiring elevated temperatures (80–110 °C). Under these harsh conditions, Grubbs II rapidly undergoes bimolecular decomposition, killing the catalytic cycle before high turnover numbers (TON) can be achieved.

In contrast, the robust steric profile of the 1H-inden-1-ylidene ligand protects the active species. At 80 °C, the thermal energy overcomes the slow initiation barrier of Umicore M2, releasing the highly active 14-electron species at a controlled rate (a "release-and-return" depot effect), leading to near-quantitative yields where benzylidene catalysts fail [4].

References

• New Insights into the Mechanism of Ruthenium-Catalyzed Olefin Metathesis Reactions Journal of the American Chemical Society[Link]

• Comparison of the Spectroscopically Measured Catalyst Transformation and Electrochemical Properties of Grubbs' First- and Second-Generation Catalysts ACS Omega[Link]

• One-Pot Isomerization–Cross Metathesis–Reduction (ICMR) Synthesis of Lipophilic Tetrapeptides ACS Combinatorial Science[Link]

• N-heterocyclic carbene and phosphine ruthenium indenylidene precatalysts: a comparative study in olefin metathesis Chemistry - A European Journal (via PubMed)[Link]

A Comparative Guide to 1H-Inden-1-ylidene and N-Heterocyclic Carbene Ligands in Homogeneous Catalysis

Introduction

In the landscape of homogeneous catalysis, the choice of ligand is paramount, dictating the reactivity, stability, and selectivity of a metal catalyst. For decades, phosphines dominated this field, but the turn of the century saw the meteoric rise of N-Heterocyclic Carbenes (NHCs) as a superior class of ancillary ligands.[1][2] Their exceptional stability and strong σ-donating properties revolutionized reactions from cross-coupling to olefin metathesis.[3][4] Concurrently, another class of carbene ligands, 1H-inden-1-ylidenes, has carved out a crucial niche, particularly in the development of highly stable and active olefin metathesis catalysts.

This guide provides an in-depth comparison of these two influential carbene ligand families. We will move beyond a simple cataloging of features to explore the fundamental electronic and steric differences that drive their performance. By examining their roles in key catalytic transformations, supported by experimental data and detailed protocols, this document aims to equip researchers, chemists, and drug development professionals with the insights needed to make informed decisions in catalyst design and selection.

Core Structural and Electronic Properties: A Tale of Two Carbenes

The efficacy of a carbene ligand is rooted in its stereoelectronic profile: its ability to donate electron density to the metal center (σ-donation), accept electron density back (π-acceptance), and provide a sterically defined coordination sphere.

N-Heterocyclic Carbenes (NHCs)

First isolated in a stable form by Arduengo in 1991, NHCs are characterized by a carbene carbon flanked by at least one nitrogen atom within a heterocyclic ring.[5] This arrangement is key to their stability and electronic character. The nitrogen atoms, being highly electronegative, inductively withdraw electron density, but more importantly, they donate their lone-pair electrons into the formally empty p-orbital of the carbene carbon (π-donation). This resonance stabilization makes NHCs exceptionally strong σ-donors and relatively poor π-acceptors.[5][6]

The advantages conferred by NHCs are numerous:

• Strong σ-Donation: They form robust bonds with metal centers, often leading to more stable and long-lived catalysts compared to their phosphine counterparts.[3][6] This strong donation facilitates challenging oxidative addition steps in many catalytic cycles.[4]

• Steric Tunability: The substituents on the nitrogen atoms (the "wingtips") can be easily modified, allowing for precise control over the steric environment around the metal center. This is crucial for influencing selectivity and preventing catalyst decomposition.[7][8]

• Versatility: The electronic properties can be subtly tuned, for instance, by altering the backbone of the heterocycle. Saturated NHCs (like SIMes and SIPr) are generally found to be slightly better donors than their unsaturated analogues (IMes and IPr).[9][10]

1H-Inden-1-ylidene Ligands

Indenylidene ligands are structurally distinct, featuring a carbene carbon as part of a five-membered ring fused to a benzene ring.[11] While also a carbene, the indenylidene ligand's electronic properties are modulated by this extended π-system. They are typically found not as standalone ligands but as the alkylidene component of a pre-catalyst, particularly in ruthenium-based olefin metathesis. Ruthenium indenylidene complexes are known for their high thermal stability, often exceeding that of the analogous benzylidene complexes.[9][12] This enhanced stability is a key driver for their use in demanding applications.

Comparative Stereoelectronic Analysis

A quantitative comparison reveals the subtle yet significant differences between these ligand classes. Parameters like the Tolman Electronic Parameter (TEP) and percent buried volume (%Vbur) provide a standardized measure of electronic and steric properties, respectively.

Property	N-Heterocyclic Carbenes (e.g., IPr, SIMes)	1H-Inden-1-ylidene	Key Insights
σ-Donation	Very Strong. TEP values are significantly lower than most phosphines, indicating stronger donation.[4]	Strong, but primarily functions as the active alkylidene in metathesis rather than a spectator ligand.	NHCs are premier spectator ligands for stabilizing metal centers due to their exceptional donor strength.
π-Acceptance	Weak. The carbene p-orbital is involved in resonance stabilization with nitrogen lone pairs.[6][10]	Moderate. The extended π-system of the indene core can participate in back-bonding.	The minimal π-acidity of NHCs contributes to the high electron density at the metal center.
Steric Profile	Highly tunable via N-substituents. %Vbur can range from moderate to extremely bulky (e.g., IPr: ~45%).[4][8]	Inherently bulky due to the fused ring system.	The modular steric bulk of NHCs allows for fine-tuning of catalyst activity and selectivity.[7]
Bond to Metal	Very strong M-C bond, low tendency for dissociation.[6]	Forms a stable metal-alkylidene double bond in metathesis catalysts.	The robust M-NHC bond leads to highly stable catalysts with long lifetimes.[13]

Performance in Catalysis: A Head-to-Head Comparison

The true measure of a ligand's utility is its performance in catalytic reactions. We will focus on two areas where these ligands have made a significant impact: olefin metathesis and palladium-catalyzed cross-coupling.

Application I: Olefin Metathesis

Olefin metathesis has become an indispensable tool in organic synthesis, and its evolution is directly tied to ligand development. The transition from the first-generation Grubbs catalyst (G-I), bearing two phosphine ligands, to the second-generation (G-II), with one phosphine replaced by an NHC, marked a quantum leap in activity and stability.[7][14]

The NHC ligand in G-II type catalysts imparts:

• Enhanced Thermal Stability: The strong Ru-NHC bond prevents ligand dissociation at elevated temperatures, a common decomposition pathway for G-I.[13]

• Higher Activity: The strong electron donation from the NHC increases the catalyst's activity, enabling reactions on more challenging, sterically hindered, and electron-deficient olefins.[1][15]

Indenylidene-based catalysts entered the scene as a modification to the alkylidene portion of the catalyst, offering a solution to another challenge: initiation rate and stability. Catalysts like the M-series (e.g., M2, M31) from Umicore and others feature an indenylidene moiety. These are often compared to their benzylidene counterparts (like G-II or Hoveyda-Grubbs II).

Key Performance Differentiator: While NHCs enhance the overall stability and activity of the catalytic species, the indenylidene group primarily offers increased thermal stability and a slower, more controlled initiation rate compared to many benzylidene catalysts.[12][16] This makes indenylidene catalysts particularly robust and suitable for reactions requiring prolonged heating, although their benzylidene analogues might be faster for less demanding transformations.[16]

Experimental Data: Ring-Closing Metathesis (RCM)

Consider the RCM of diethyl diallylmalonate, a standard benchmark reaction.

Catalyst	Ligands	Loading (mol%)	Time (h)	Conversion (%)	Source
Grubbs II	Benzylidene, PCy₃, SIMes (NHC)	1	0.5	>98	[7]
Indenylidene Catalyst E	3-Phenyl-1H-inden-1-ylidene, PCy₃, SIMes (NHC)	1	2	89	[16]
Indenylidene Catalyst H	3-Phenyl-1H-inden-1-ylidene, Pyridine, SIMes (NHC)	1	2	56	[16]

Data is illustrative and compiled from representative literature. Reaction conditions may vary.

This data suggests that for a standard RCM, the benzylidene-NHC catalyst (Grubbs II) is highly active. The indenylidene-NHC-phosphine catalyst also performs well, though it may be slightly slower, hinting at its different initiation profile.[16] The choice between them becomes a trade-off: the faster initiation of benzylidenes versus the often superior thermal robustness of indenylidenes.

Experimental Protocol: Ring-Closing Metathesis

Objective: To perform a benchmark RCM of diethyl diallylmalonate using a second-generation NHC-bearing catalyst.

Materials:

• Diethyl diallylmalonate (1 equivalent)

• Grubbs II Catalyst or analogous Indenylidene-NHC catalyst (0.5 - 2 mol%)

• Anhydrous, degassed dichloromethane (DCM) or toluene

• Schlenk flask and standard inert atmosphere glassware

• Ethyl vinyl ether (for quenching)

Procedure:

• Under an inert atmosphere (Nitrogen or Argon), add diethyl diallylmalonate to the Schlenk flask.

• Dissolve the substrate in anhydrous, degassed solvent to a concentration of approximately 0.05 M.

• In a separate vial, weigh the required amount of the catalyst and dissolve it in a small volume of the same solvent.

• Add the catalyst solution to the stirring substrate solution at room temperature or the desired reaction temperature.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 20 minutes.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the cyclic product.

Causality: The use of an inert atmosphere and anhydrous solvents is critical because olefin metathesis catalysts, while robust, can be sensitive to oxygen and moisture, which can lead to decomposition and reduced activity. The quenching step with ethyl vinyl ether deactivates the catalyst by forming a stable Fischer carbene, preventing further reaction during workup.

Application II: Palladium-Catalyzed Cross-Coupling

In Pd-catalyzed cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig amination, NHC ligands have become indispensable, often outperforming traditional phosphine ligands, especially for activating unreactive substrates like aryl chlorides.[1][17][18] The strong M-C bond and potent σ-donation of NHCs stabilize the catalytically active Pd(0) species and promote the rate-limiting oxidative addition step.[4]

While indenylidene carbenes are not typically employed as spectator ligands in cross-coupling, related palladium complexes featuring an indenyl fragment (a different bonding mode) along with both NHC and phosphine ligands have been synthesized and tested.[19] A direct comparison in this domain showcases the unique role of the NHC as a stabilizing spectator ligand. In a study on Suzuki-Miyaura coupling in aqueous media, a cationic Pd(II) indenyl complex bearing both a water-soluble phosphine (PTA) and an NHC (IMes) was shown to be an effective and recyclable catalyst.[19]

Experimental Data: Suzuki-Miyaura Coupling

Reaction: 4-Bromoacetophenone + Phenylboronic acid → 4-Acetylbiphenyl

Catalyst System	Ligands	Solvent	Yield (%)	Source
Pd(OAc)₂ / SPhos	Phosphine	Toluene/H₂O	High	[20]
[Pd(indenyl)(IMes)(PTA)]ClO₄	NHC / Phosphine	H₂O/CH₃CN	98 (recyclable)	[19]

Data is illustrative and compiled from representative literature. Reaction conditions may vary.

This highlights the power of NHCs in creating stable, well-defined pre-catalysts that can operate even under challenging aqueous conditions, a testament to the robustness they impart to the metal center.[19]

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

Objective: To couple an aryl bromide with an arylboronic acid using a Pd-NHC catalyst system.

Materials:

• Aryl halide (e.g., 4-bromoacetophenone, 1 equivalent)

• Arylboronic acid (e.g., phenylboronic acid, 1.2-1.5 equivalents)

• Palladium pre-catalyst (e.g., Pd(OAc)₂, 1-2 mol%)

• NHC Ligand or its salt precursor (e.g., IPr-HCl, 2-4 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, or K₃PO₄, 2-3 equivalents)

• Solvent system (e.g., Toluene/H₂O, Dioxane/H₂O)

• Schlenk tube or reaction vial

Procedure:

• To a Schlenk tube, add the aryl halide, arylboronic acid, base, and the NHC-salt (if used).

• Add the palladium pre-catalyst.

• Evacuate and backfill the tube with an inert gas (e.g., Argon) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture with vigorous stirring to the desired temperature (e.g., 80-110 °C) for the required time (typically 2-24 hours).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Causality: The base is essential for activating the boronic acid to form a more nucleophilic boronate species, which facilitates the crucial transmetalation step in the catalytic cycle. If an NHC-salt precursor is used, the base also serves to deprotonate the azolium salt in situ to generate the free carbene ligand that coordinates to the palladium center.

Conclusion and Future Outlook

Both N-Heterocyclic Carbenes and 1H-inden-1-ylidenes are powerful tools in the arsenal of the modern chemist. This guide has illuminated their distinct yet complementary roles.

• N-Heterocyclic Carbenes are the quintessential "universal" spectator ligand. Their unparalleled σ-donation, steric tunability, and the formation of highly stable metal complexes make them the ligand of choice for enhancing the activity and longevity of catalysts across a vast spectrum of reactions, from cross-coupling to metathesis.[2][4]

• 1H-Inden-1-ylidene ligands, in contrast, have excelled in a more specialized role as a component of highly stable olefin metathesis pre-catalysts. Their value lies in providing exceptional thermal robustness and controlled initiation, making them ideal for challenging industrial applications and complex molecule synthesis where catalyst longevity is critical.[12][16]

The choice between a catalyst bearing an NHC with a benzylidene versus an indenylidene moiety is a strategic one based on the specific demands of the reaction: speed and reactivity versus ultimate stability. The ongoing development in ligand synthesis continues to blur these lines, with new generations of unsymmetrical NHCs and modified indenylidenes offering ever-finer control over catalytic performance.[12][15] Understanding the fundamental principles outlined in this guide is the first step toward harnessing the full potential of these remarkable carbene ligands.

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• The Influence of Various N-Heterocyclic Carbene Ligands on Activity of Nitro-Activated Olefin Metathesis Catalysts. PMC. [Link]

• An Overview of N-heterocyclic Carbene: Properties and Applications. IntechOpen. [Link]

• Ruthenium-based olefin metathesis catalysts with monodentate unsymmetrical NHC ligands. Beilstein Journal of Organic Chemistry. [Link]

• Robust Olefin Metathesis Catalyst Bearing a Tridentate Hemilabile NHC Ligand. PMC. [Link]

• (PDF) The Influence of Various N-Heterocyclic Carbene Ligands on Activity of Nitro-Activated Olefin Metathesis Catalysts. ResearchGate. [Link]

• A Combined Experimental and Theoretical Study Examining the Binding of N-Heterocyclic Carbenes (NHC) to the CpRuCl (Cp = η5-C5Me5) Moiety: Insight into Stereoelectronic Differences between Unsaturated and Saturated NHC Ligands. Organometallics - ACS Publications. [Link]

• The catalytic performance of Ru–NHC alkylidene complexes: PCy3 versus pyridine as the dissociating ligand. PMC. [Link]

• 1H-Inden-1-ylidene. PubChem - NIH. [Link]

• Synthesis of 1H‐Inden‐1‐ylidenes via Carboannulation of Internal Alkynes with (E)‐3‐(2‐Bromophenyl) Acrylaldehyde: Potential Precursors for Drug Development. ResearchGate. [Link]

• Steric and Electronic Effects in N-Heterocyclic Carbene Gold(III) Complexes: An Experimental and Computational Study. MDPI. [Link]

• Application of a 2-aryl indenylphosphine ligand in the Buchwald-Hartwig cross-coupling reactions of aryl and heteroaryl chlorides under the solvent-free and aqueous conditions. Semantic Scholar. [Link]

• Biological and Catalytic Applications of Pd(II)‐Indenyl Complexes Bearing Phosphine and N‐Heterocyclic Carbene Ligands. Chemistry Europe. [Link]

• (PDF) Comparison of donor properties of N‑heterocyclic carbenes and N-donors containing the 1H-pyridin-(2E)-ylidene motif. ResearchGate. [Link]

• New indenylidene-type metathesis catalysts bearing unsymmetrical N-heterocyclic ligands with mesityl and nitrobenzyl substituents. PMC. [Link]

• η1-Indenyl derivatives of transition metal and main group elements: synthesis, characterization and molecular dynamics. ResearchGate. [Link]

• N-Heterocyclic Carbene (NHC) Complexes in C–H Activation Reactions. PMC. [Link]

• 1H-inden-1-yl. PubChem - NIH. [Link]

• Ligand Steric Contours to Understand the Effects of N-Heterocyclic Carbene Ligands on the Reversal of Regioselectivity in Ni-Catalyzed Reductive Couplings of Alkynes and Aldehydes. PMC. [Link]

• Electronic Properties of N-Heterocyclic Carbene (NHC) Ligands: Synthetic, Structural, and Spectroscopic Studies of (NHC)Platinum(II) Complexes. ResearchGate. [Link]

• Recent Advances in Catalysis Involving Bidentate N-Heterocyclic Carbene Ligands. MDPI. [Link]

• Steric and Electronic Effects in N-Heterocyclic Carbene Gold(III) Complexes: An Experimental and Computational Study. MDPI. [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. PMC. [Link]

• (PDF) Synthesis and Properties of Palladium–Triazolopyridinylidene: Catalyst for Cross-Coupling Using Chloroarenes and Nitroarenes. ResearchGate. [Link]

• Comparative in Vitro Evaluation of N-Heterocyclic Carbene Gold(I) Complexes of the Benzimidazolylidene Type. ResearchGate. [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. PMC. [Link]

• Synthesis, Coordination Chemistry and Reactivity of 1H-pyridin-(2E)-ylidenes and Application of Their Transition Metal Complexes. White Rose eTheses Online. [Link]

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The Unambiguous Arbiter: A Comparative Guide to the Structural Validation of 1H-Inden-1-ylidene via X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of modern chemistry and drug discovery, the precise determination of a molecule's three-dimensional structure is paramount. This is particularly true for reactive intermediates like carbenes, where subtle changes in geometry can profoundly influence reactivity and biological activity. Among these, the 1H-inden-1-ylidene scaffold and its derivatives have emerged as versatile components in catalysis and materials science. Their unambiguous structural characterization is not merely a confirmatory step but a cornerstone for rational design and mechanistic understanding.

This guide, crafted from the perspective of a Senior Application Scientist, provides an in-depth exploration of single-crystal X-ray crystallography as the gold standard for the structural validation of 1H-inden-1-ylidene derivatives. We will delve into the causality behind experimental choices, compare this definitive technique with other analytical methods, and provide a field-proven, self-validating protocol for obtaining high-quality crystallographic data.

The Decisive Power of a Single Crystal: Why X-ray Crystallography Reigns Supreme

While spectroscopic techniques like Nuclear Magnetic Resonance (NMR) provide invaluable information about the connectivity and electronic environment of a molecule in solution, and computational methods offer theoretical models, single-crystal X-ray crystallography provides direct, high-resolution evidence of the atomic arrangement in the solid state. For a rigid scaffold like 1H-inden-1-ylidene, the solid-state structure is a remarkably accurate representation of its ground-state geometry. This technique offers an unparalleled level of detail, elucidating bond lengths, bond angles, and intermolecular interactions with exceptional precision[1].

The primary advantage of X-ray crystallography lies in its ability to generate a complete and unambiguous three-dimensional model of a molecule[2]. This is crucial for validating the formation of the desired indenylidene core and for understanding the steric and electronic effects of various substituents.

A Comparative Analysis: X-ray Crystallography vs. Alternative Techniques

The choice of an analytical method is always a balance of the information required, the nature of the sample, and the available resources. For the structural validation of 1H-inden-1-ylidene derivatives, each technique offers a unique perspective.

Technique	Advantages	Disadvantages	Application to 1H-Inden-1-ylidene
Single-Crystal X-ray Crystallography	Provides a definitive, high-resolution 3D structure[1][2].Accurately determines bond lengths, angles, and stereochemistry[1].Reveals intermolecular interactions and packing in the solid state.	Requires a single, well-ordered crystal of sufficient size and quality[3].The compound must be crystallizable, which can be a significant hurdle[3].Provides a static picture of the molecule in the solid state.	The "gold standard" for unambiguous structural proof. Essential for validating new synthetic routes and for detailed structural analysis of derivatives.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the molecular structure and connectivity in solution[4][5].Can be used to study dynamic processes and conformational changes[5].Does not require crystallization.	Provides indirect structural information that requires interpretation.Can be challenging to assign all signals in complex molecules.Less precise for determining bond lengths and angles compared to X-ray crystallography[6].	Excellent for confirming the presence of the indenylidene core in solution, for routine characterization, and for studying dynamic behavior. Often used in conjunction with X-ray crystallography.
Computational Chemistry (e.g., DFT)	Can predict molecular structures and properties[7].Provides insights into electronic structure and reactivity.Can be used to study transient or unstable species.	The accuracy of the results is highly dependent on the level of theory and basis set used[7].Requires experimental validation to confirm the predicted structure[8].May not accurately model intermolecular interactions in the solid state.	A powerful tool for complementing experimental data, predicting the geometry of new derivatives, and for mechanistic studies. The predicted bond lengths and angles can be compared with experimental X-ray data for validation[9][10][11].

The Crystallographer's Workflow: A Self-Validating Protocol

The journey from a synthesized compound to a refined crystal structure is a meticulous process that demands careful execution and adherence to established standards. The following protocol is designed to be a self-validating system, with built-in checks to ensure the integrity of the final structure.

Figure 1: A comprehensive workflow for the structural validation of 1H-inden-1-ylidene derivatives using X-ray crystallography.

Part 1: Growing Diffraction-Quality Single Crystals

The critical, and often most challenging, step is the growth of a single crystal suitable for X-ray diffraction. For many organometallic compounds, including indenylidene derivatives which may be air-sensitive, specialized techniques are required[12].

Recommended Crystallization Techniques:

• Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly in a loosely covered vial. This is a simple and often effective method.

• Vapor Diffusion: A solution of the compound is placed in a small open vial, which is then placed in a larger sealed container with a more volatile "anti-solvent" in which the compound is less soluble. The anti-solvent slowly diffuses into the solution, reducing the solubility of the compound and promoting crystallization. This is a highly effective method for sensitive compounds[3].

• Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible "anti-solvent" in which the compound is insoluble. Crystals form at the interface as the solvents slowly mix[12].

• Slow Cooling: For compounds that are significantly more soluble in a hot solvent than in a cold one, a saturated solution can be prepared at an elevated temperature and then cooled slowly to induce crystallization. This is a standard recrystallization method often used for air-sensitive work[3][13].

Protocol for Crystallization of an Air-Sensitive 1H-Inden-1-ylidene Derivative:

• Preparation: All glassware should be oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). All solvents should be freshly distilled and deoxygenated.

• In a Glovebox: Dissolve a small amount of the purified indenylidene derivative in a minimal amount of a "good" solvent (e.g., dichloromethane, toluene).

• Vapor Diffusion Setup: Place the solution in a small vial (e.g., a 2 mL vial). Place this vial inside a larger vial (e.g., a 20 mL scintillation vial) containing a small amount of an "anti-solvent" (e.g., pentane, hexane).

• Sealing: Seal the larger vial tightly and leave it undisturbed in a vibration-free location.

• Monitoring: Monitor the vials periodically for crystal growth. This may take anywhere from a few hours to several weeks.

Part 2: X-ray Data Collection

Once suitable crystals are obtained, the next step is to collect the diffraction data. For air-sensitive crystals, this requires careful handling to prevent decomposition.

Protocol for Mounting and Data Collection of an Air-Sensitive Crystal:

• Crystal Selection: In the glovebox, select a well-formed, single crystal of appropriate size (typically 0.1-0.3 mm in all dimensions) under a microscope.

• Mounting: Coat the crystal in a cryoprotectant oil (e.g., Paratone-N). Using a cryo-loop, carefully scoop up the crystal. The oil will protect the crystal from the atmosphere during transfer to the diffractometer.

• Transfer: Quickly transfer the mounted crystal from the glovebox to the goniometer head of the X-ray diffractometer, which is under a cold stream of nitrogen gas (typically 100 K). The low temperature also minimizes thermal motion of the atoms, leading to better quality data.

• Data Collection: Center the crystal in the X-ray beam and collect the diffraction data. The data collection strategy will depend on the crystal system and the diffractometer used.

Part 3: Structure Solution, Refinement, and Validation

The collected diffraction data is a set of reflections with corresponding intensities. This data is then used to solve and refine the crystal structure.

Workflow for Structure Determination:

Figure 2: A detailed pathway for structure solution, refinement, and validation in X-ray crystallography.

Trustworthiness through Validation:

To ensure the scientific integrity of the determined structure, a rigorous validation process is essential. This is where the standards set by the International Union of Crystallography (IUCr) become critical.

• checkCIF/PLATON: Before publication or deposition, the Crystallographic Information File (CIF) must be checked using the IUCr's checkCIF/PLATON service[12][14][15]. This automated tool validates the data for completeness, quality, and consistency, and flags potential errors or issues that need to be addressed[14][15].

• CIF Deposition: The final, validated CIF should be deposited in a public database, such as the Cambridge Crystallographic Data Centre (CCDC), to ensure its accessibility to the scientific community[3][16].

Case Study: Structural Elucidation of 1,2-Bis(2,3-dihydro-1H-inden-1-ylidene)hydrazine

To illustrate the power of X-ray crystallography, let's examine the crystal structure of 1,2-Bis(2,3-dihydro-1H-inden-1-ylidene)hydrazine, a derivative of 1H-inden-1-ylidene.

Experimental Data:

Parameter	Value	Reference
Chemical Formula	C18H16N2
Molecular Weight	260.33
Crystal System	Triclinic
Space Group	P-1
a (Å)	5.1161 (10)
b (Å)	11.877 (2)
c (Å)	12.245 (2)
α (°)	109.59 (3)
β (°)	99.93 (3)
γ (°)	100.47 (3)
Volume (ų)	667.1 (2)
Z	2
Temperature (K)	183
R-factor (R1)	0.048

Key Structural Features:

The crystal structure reveals two independent half-molecules in the asymmetric unit, with each molecule completed by an inversion center at the midpoint of the central N—N bond. The molecules are essentially planar, with N—N bond lengths of 1.412(2) Å and 1.415(3) Å. The crystal packing is stabilized by C—H···π interactions. This detailed structural information would be impossible to obtain with such certainty using any other technique.

Conclusion

For the definitive structural validation of 1H-inden-1-ylidene and its derivatives, single-crystal X-ray crystallography stands as the unequivocal method of choice. Its ability to provide a high-resolution, three-dimensional map of the atomic arrangement is unparalleled. While NMR spectroscopy and computational chemistry are powerful complementary tools for understanding the behavior of these molecules in solution and for theoretical insights, they lack the definitive and direct structural evidence that X-ray crystallography provides. By following a rigorous and self-validating experimental protocol, from crystal growth to data validation, researchers can ensure the integrity and accuracy of their structural data, laying a solid foundation for advancements in catalysis, materials science, and drug development.

References

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. [Link]

• Staples, R. J. (2025). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 81(Pt 1), 2-10. [Link]

• Spek, A. L. (2003). Single-crystal structure validation with the program PLATON. Journal of Applied Crystallography, 36(1), 7-13. [Link]

• Dönnecke, D., et al. (2012). 1,2-Bis(2,3-dihydro-1H-inden-1-ylidene)hydrazine. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 11), o2741. [Link]

• Staples, R. J. (2025). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 81(Pt 1), 2-10. [Link]

• American Chemical Society. (2025). Requirements for Depositing X-Ray Crystallographic Data. [Link]

• Pulla Rao, C. (1989). Easy and economic ways of handling air-sensitive crystals for X-ray diffraction studies. Journal of Applied Crystallography, 22(2), 182-183. [Link]

• Müller, P. (2009). How to grow crystals for X-ray crystallography. IUCrJ, 6(10), 1-10. [Link]

• Henry Royce Institute. Air Sensitive X-ray Diffraction (XRD). [Link]

• Comparison of NMR and X-ray crystallography. [Link]

• Development of a Method for the Preparation of Ruthenium Indenylidene-Ether Olefin Metathesis Catalysts. Molecules, 20(8), 14837-14851. [Link]

• News-Medical. (2019). X-Ray Crystallography vs. NMR Spectroscopy. [Link]

• Creative Biostructure. Comparison of X-ray Crystallography, NMR and EM. [Link]

• Building Indenylidene–Ruthenium Catalysts for Metathesis Transformations. [Link]

• Comparison of bond lengths and angles between XRD and DFT. [Link]

• PubChem. 1H-inden-1-yl. [Link]

• Structure determination of some organic, inorganic and organometallic compounds by X-ray diffraction. [Link]

• Crystal structure of 4-bromo-5,7-dimethoxy-2,3-dihydro-1H-inden-1-one. Acta Crystallographica Section E: Crystallographic Communications, 70(Pt 8), o899. [Link]

• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. [Link]

• Indenylidene−Imidazolylidene Complexes of Ruthenium as Ring-Closing Metathesis Catalysts. Organometallics, 20(26), 5495-5497. [Link]

• Comparison of bond lengths (Å) and bond angles (°) as obtained from crystallography and theoretical studies. [Link]

• Comparison of XRD and DFT (a) bond lengths (b) bond angles. [Link]

• Density Functional Theory investigation of bond length, bond angle and thermodynamic parameters in 1,2,3,4-tetrahydro-6- phenyl-. [Link]

• Destro, R., & Merz, F. L. (1995). Bond Lengths, and Beyond. Transactions of the American Crystallographic Association, 30. [Link]

• Comparison between experimental and computational studies for the validation of radical mechanism. [Link]

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• 4. researchgate.net [researchgate.net]
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Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide: Handling 1H-Inden-1-ylidene Derivatives in the Laboratory

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals.

Executive Summary & Chemical Context

In its free form, 1H-inden-1-ylidene is a highly reactive, transient carbene ([1]). Consequently, pharmaceutical and agrochemical laboratories do not handle the free carbene. Instead, professionals work with its stable, commercially relevant derivatives, which present distinct operational and safety profiles. These fall into two primary classes:

• Ruthenium-Indenylidene Catalysts (e.g., CAS 250220-36-1): Used extensively in olefin metathesis. These heavy-metal complexes require specific handling to preserve their catalytic activity and mitigate metallotoxicity ([2]).

• Electrophilic Indenylidene Building Blocks (e.g., Indenylidene-malononitriles, CAS 2304026-60-4): Used as synthetic intermediates. These are highly reactive Michael acceptors with severe acute toxicity profiles ().

This guide provides field-proven, self-validating protocols to ensure both the safety of the operator and the scientific integrity of the chemical processes.

Hazard Profiling & Mechanistic Causality (E-E-A-T)

Understanding why a chemical is hazardous is the foundation of advanced laboratory safety.

Ruthenium-Indenylidene Catalysts

• Hazard Profile: Causes skin irritation and serious eye damage. Requires storage at 4°C under nitrogen ([2]).

• Causality: The complex contains labile ligands (such as tricyclohexylphosphine or pyridine). Upon contact with biological moisture (sweat, tears), these ligands can dissociate, causing localized tissue irritation. Furthermore, as a heavy metal complex, systemic exposure must be minimized to prevent long-term metallotoxicity.

• Chemical Stability: The indenylidene ligand provides enhanced thermal and hydrolytic stability compared to first-generation benzylidene analogs. However, prolonged exposure to atmospheric moisture still hydrolyzes the Ru=C bond, degrading the catalyst into inactive "ruthenium black."

Indenylidene-Malononitrile Derivatives

• Hazard Profile: Classified under GHS as "Danger" due to acute toxicity via oral, dermal, and inhalation routes (H301+H311+H331) (). Even non-halogenated variants cause severe respiratory and eye irritation ().

• Causality: The malononitrile group combined with the indenylidene core creates a highly electron-deficient, conjugated system. This makes the compound an aggressive electrophile (Michael acceptor). If inhaled or absorbed through the skin, it rapidly forms covalent bonds with nucleophilic residues (e.g., cysteine thiols) in biological proteins, leading to acute sensitization, cellular toxicity, and severe respiratory distress.

Quantitative Data & PPE Matrix

Table 1: Physicochemical & Hazard Data Comparison

Parameter	Ruthenium-Indenylidene Catalysts	Indenylidene-Malononitrile Derivatives
Example CAS	250220-36-1[2]	2304026-60-4
Molecular Weight	923.07 g/mol	273.09 g/mol
GHS Signal Word	Warning	Danger
Key Hazards	Skin/Eye Irritation, Heavy Metal Toxicity	Acute Toxicity (Oral/Dermal/Inhalation)
Chemical Reactivity	Transition Metal Catalysis (16e- Precatalyst)	Highly Electrophilic Michael Acceptor
Storage Conditions	4°C, Protect from light, Inert atmosphere[2]	Room Temperature, Keep container tightly closed

Table 2: Personal Protective Equipment (PPE) Rationale

Equipment Type	Ru-Indenylidene Catalysts	Indenylidene-Malononitriles	Causality / Rationale
Gloves	Standard Nitrile (Single)	Heavy-duty Nitrile (Double-gloved)	Malononitriles are highly toxic via dermal absorption; double-gloving prevents micro-tear exposure.
Eye Protection	Safety Glasses with side shields	Chemical Goggles + Face Shield	Prevents severe eye irritation[2] and protects against toxic dust aerosolization.
Body Protection	Standard Lab Coat	Tyvek® sleeves / Impermeable Apron	Prevents accumulation of electrophilic dust on porous cotton lab coats.
Respiratory	Fume Hood (Standard airflow)	Vented Balance Enclosure / Glovebox	Mitigates inhalation of acutely toxic (H331) malononitrile particulates.

Experimental Workflows & Self-Validating Protocols

Workflow A: Olefin Metathesis using Ru-Indenylidene Catalysts

This protocol utilizes Schlenk techniques to prevent catalyst degradation.

• Inert Atmosphere Preparation: Flame-dry a Schlenk flask and backfill with Argon (3 cycles).

  • Causality: While the precatalyst is relatively stable, the 14-electron active species generated during the reaction is highly sensitive to moisture, which causes premature chain termination.

• Catalyst Transfer: Weigh the Ru-indenylidene precatalyst under a positive argon stream.

  • Validation Check: The solid should be a free-flowing, deep red/brown powder. Clumping or a dull black appearance indicates degradation into ruthenium black; do not use.

• Solvent Deoxygenation: Dissolve the substrate in anhydrous solvent. Deoxygenate using three Freeze-Pump-Thaw cycles.

  • Causality: Dissolved oxygen oxidizes the dissociated phosphine ligands, irreversibly poisoning the catalytic cycle.

• Reaction Initiation: Inject the solvent into the Schlenk flask.

  • Validation Check: A successful initiation is accompanied by a distinct color shift (e.g., from deep brick-red to brownish-orange) as the precatalyst converts to the active species.

• Quenching & Scavenging: Upon completion, add an excess of ethyl vinyl ether and stir for 30 minutes.

  • Causality: Ethyl vinyl ether undergoes rapid metathesis to form a stable, unreactive Fischer carbene, instantly halting the reaction. Follow up with a silica-bound thiol scavenger to sequester the toxic ruthenium heavy metal before filtration.

Mechanistic activation pathway of ruthenium-indenylidene precatalysts.

Workflow B: Handling Toxic Indenylidene-Malononitrile Powders

This protocol is designed to prevent aerosolization and dermal exposure of potent electrophiles.

• Controlled Weighing: Don double heavy-duty nitrile gloves. Weigh the compound exclusively inside a static-free, vented balance enclosure using anti-static spatulas.

  • Causality: Static electricity can cause fine, highly toxic powders to aerosolize, leading to severe inhalation hazards.

• Sealed Transfer: Transfer the pre-weighed solid into a reaction vial with a PTFE-lined septum cap before removing it from the enclosure.

  • Validation Check: Wipe the exterior of the sealed vial with a damp swab. A clean swab validates that no toxic particulate is being transported across the general laboratory space.

• Reaction Execution: Introduce solvents and liquid reagents via syringe through the septum. Do not open the vial outside of a fume hood.

• Chemical Decontamination: Post-reaction, submerge all contaminated glassware in a 1M NaOH or dilute mercaptoethanol bath for 12 hours.

  • Causality: Standard detergents cannot neutralize electrophiles. The hydroxide or thiol bath forces a nucleophilic attack on the double bond, permanently destroying the toxic pharmacophore prior to standard cleaning.

Operational workflow for handling highly toxic indenylidene-malononitrile derivatives.

Spill Response and Disposal Plans

Solid Spills (Malononitrile Derivatives):

• Do NOT sweep dry. Sweeping aerosolizes the acutely toxic dust.

• Cover the spill with an absorbent pad dampened with a 1M NaOH solution. This initiates the Michael addition/hydrolysis of the electrophilic double bond, neutralizing the immediate chemical hazard.

• Collect the neutralized slurry into a sealed, clearly labeled container and dispose of it as acutely toxic organic waste.

Solution Spills (Ruthenium Catalysts):

• Absorb the spill (typically in DCM or Toluene) using an inert material such as vermiculite or sand.

• Transfer the material to a hazardous waste container. Dispose of strictly as heavy metal (Ruthenium) hazardous waste. Do not mix with standard halogenated/non-halogenated organic waste streams, as transition metals can catalyze unintended reactions in bulk waste drums.

Sources

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